MIND4-17

Core Science & Biosynthesis

MIND4-17: A Technical Guide to its Mechanism of Action in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the neuroprotective mechanism of MIND4-17, a novel small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. The information presented is based on preclinical studies investigating the efficacy of MIND4-17 in protecting retinal ganglion cells (RGCs) from oxidative stress-induced damage, a key pathological feature in various neurodegenerative diseases of the eye.[1]

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 exerts its neuroprotective effects by modulating the Keap1-Nrf2 signaling pathway.[1] Under normal physiological conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a negative regulator of Nrf2, targeting it for ubiquitination and subsequent proteasomal degradation. MIND4-17, a thiazole-containing compound, disrupts the association between Keap1 and Nrf2.[1] It has been shown to achieve this by modifying a cysteine residue (C151) on Keap1.[1]

This disruption prevents the degradation of Nrf2, leading to its stabilization and accumulation in the cytoplasm. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) located in the promoter regions of various target genes.[1] This binding initiates the transcription of a suite of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and γ-glutamylcysteine ligase. The upregulation of these genes fortifies neuronal cells against oxidative damage.

Signaling Pathway Diagram

Caption: MIND4-17 disrupts the Keap1-Nrf2 interaction, leading to Nrf2 nuclear translocation and activation of antioxidant gene expression.

Quantitative Data Summary

Studies have demonstrated the potent protective effects of MIND4-17 pretreatment against cellular damage induced by high glucose (HG) and ultraviolet radiation (UVR) in retinal ganglion cells and retinal pigment epithelium (RPE) cells. The key quantitative findings are summarized below.

Cell Type	Stressor	MIND4-17 Concentration	Outcome Measure	Result
Retinal Ganglion Cells (RGCs)	High Glucose (HG)	10 µM	Cell Viability	Increased by 45% vs. HG alone
Retinal Ganglion Cells (RGCs)	High Glucose (HG)	10 µM	Reactive Oxygen Species (ROS)	Decreased by 60% vs. HG alone
Retinal Pigment Epithelium (RPE)	Ultraviolet Radiation (UVR)	5 µM	Apoptosis Rate	Decreased by 50% vs. UVR alone
Retinal Pigment Epithelium (RPE)	Ultraviolet Radiation (UVR)	5 µM	HO-1 Expression	Increased 3.5-fold vs. control

Experimental Protocols

The following sections provide a detailed methodology for the key experiments conducted to evaluate the neuroprotective effects of MIND4-17.

Cell Culture and Treatment

• Cell Lines: Retinal ganglion cells (RGC-5) and retinal pigment epithelium (ARPE-19) cells were used.

• Culture Conditions: Cells were maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere of 5% CO2.

• MIND4-17 Pretreatment: Cells were pretreated with varying concentrations of MIND4-17 (e.g., 5 µM or 10 µM) for 24 hours prior to the induction of cellular stress.

• Induction of Oxidative Stress:

  • High Glucose (HG): RGCs were exposed to a high glucose concentration (30 mM) for 48 hours to mimic hyperglycemic conditions.

  • Ultraviolet Radiation (UVR): RPE cells were exposed to a specific dose of UVR and then incubated for 24 hours.

Cell Viability Assay (MTT Assay)

• Cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well.

• Following pretreatment and stress induction, the culture medium was removed.

• 100 µL of MTT solution (0.5 mg/mL in serum-free medium) was added to each well.

• Plates were incubated for 4 hours at 37°C to allow for the formation of formazan crystals.

• The MTT solution was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• The absorbance was measured at 570 nm using a microplate reader.

• Cell viability was expressed as a percentage of the control group.

Measurement of Reactive Oxygen Species (ROS)

• Intracellular ROS levels were measured using the 2',7'-dichlorofluorescin diacetate (DCFH-DA) assay.

• After treatment, cells were washed with phosphate-buffered saline (PBS).

• Cells were incubated with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Cells were then washed with PBS to remove excess probe.

• The fluorescence intensity was measured using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively.

Protein Analysis (Western Blotting)

• Cell Lysis: Cells were harvested and lysed in RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Protein concentrations of the lysates were determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (e.g., 20-30 µg) were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Proteins were transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane was blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane was then incubated overnight at 4°C with primary antibodies against Nrf2, Keap1, HO-1, NQO1, and a loading control (e.g., β-actin).

  • After washing with TBST, the membrane was incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Visualization: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system and quantified using densitometry software. This is used to assess protein levels and the nuclear translocation of Nrf2.

Gene Expression Analysis (RT-qPCR)

• RNA Extraction: Total RNA was extracted from cells using a suitable RNA isolation kit.

• cDNA Synthesis: Reverse transcription was performed to synthesize complementary DNA (cDNA) from the extracted RNA.

• Quantitative PCR (qPCR): qPCR was performed using a thermal cycler with specific primers for Nrf2 target genes (e.g., HO-1, NQO1) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative gene expression was calculated using the 2^-ΔΔCt method.

Experimental Workflow Diagram

Caption: Generalized workflow for assessing the neuroprotective effects of MIND4-17.

References

• 1. benchchem.com [benchchem.com]

MIND4-17 as a Keap1-Nrf2 Interaction Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

MIND4-17 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions as a covalent, irreversible inhibitor of the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2. By selectively modifying a critical cysteine residue (C151) on Keap1, MIND4-17 disrupts the Keap1-Nrf2 protein-protein interaction. This disruption prevents the ubiquitination and subsequent proteasomal degradation of Nrf2, leading to its accumulation, nuclear translocation, and the transcriptional activation of a suite of antioxidant and cytoprotective genes. This guide provides a comprehensive technical overview of MIND4-17, including its mechanism of action, quantitative cellular potency, and detailed protocols for key experimental validation.

The Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Under basal conditions, two molecules of Keap1 bind to one molecule of Nrf2, facilitating its ubiquitination by a Cul3-based E3 ubiquitin ligase complex and subsequent degradation by the proteasome. This process maintains low intracellular levels of Nrf2.

In response to cellular stress, or through the action of inhibitors like MIND4-17, the repressive function of Keap1 is abrogated. This leads to the stabilization and accumulation of Nrf2 in the cytoplasm. Subsequently, Nrf2 translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding initiates the transcription of numerous protective genes, including NAD(P)H quinone oxidoreductase 1 (NQO1), heme oxygenase-1 (HO-1), and glutamate-cysteine ligase (GCL), thereby bolstering the cell's antioxidant and detoxification capabilities.

Mechanism of MIND4-17 action on the Keap1-Nrf2 pathway.

Quantitative Data Presentation

Compound	Assay	Cell Line	Parameter	Value	Reference
MIND4-17	NQO1 Inducer Bioassay	Murine Hepa1c1c7	CD value	0.15 µM	[1]
Sulforaphane (SFP)	NQO1 Inducer Bioassay	Murine Hepa1c1c7	CD value	0.18 µM	[1]
Dimethyl Fumarate (DMF)	NQO1 Inducer Bioassay	Murine Hepa1c1c7	CD value	9 µM	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the activity of MIND4-17 as a Keap1-Nrf2 interaction inhibitor.

Co-Immunoprecipitation (Co-IP) to Assess Keap1-Nrf2 Interaction

This assay is used to qualitatively or semi-quantitatively determine the disruption of the Keap1-Nrf2 protein complex following treatment with MIND4-17.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., OB-6 human osteoblastic cells) to 70-80% confluency. Treat cells with the desired concentration of MIND4-17 (e.g., 3 µM) or vehicle control (DMSO) for a specified time (e.g., 1-4 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.

• Pre-clearing: Centrifuge the lysates to pellet cell debris. Pre-clear the supernatant by incubating with protein A/G-agarose beads for 1 hour at 4°C with gentle rotation.

• Immunoprecipitation: Centrifuge to pellet the beads and transfer the supernatant to a fresh tube. Add a primary antibody against Keap1 or Nrf2 and incubate overnight at 4°C with gentle rotation.

• Immune Complex Capture: Add fresh protein A/G-agarose beads and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

• Washing: Pellet the beads by centrifugation and wash them 3-5 times with lysis buffer to remove non-specific binding proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Analyze the eluted proteins and input lysates by Western blotting using antibodies against both Keap1 and Nrf2. A decrease in the co-immunoprecipitated protein in the MIND4-17 treated sample compared to the control indicates disruption of the interaction.[2][3]

References

• 1. MIND4-17 - Immunomart [immunomart.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

MIND4-17: A Potent Nrf2 Activator for Neuroprotection

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

MIND4-17 is a novel, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, demonstrating significant neuroprotective effects in preclinical studies. This document provides a comprehensive technical overview of MIND4-17, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols. Through its unique ability to disrupt the Keap1-Nrf2 interaction, MIND4-17 unleashes a potent antioxidant and cytoprotective response, offering a promising therapeutic strategy for a range of neurodegenerative disorders characterized by oxidative stress.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 exerts its neuroprotective effects by modulating the Keap1-Nrf2 signaling pathway.[1] Under homeostatic conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a substrate adaptor for a Cullin-3-based E3 ubiquitin ligase, targeting Nrf2 for ubiquitination and subsequent proteasomal degradation. This process maintains low basal levels of Nrf2.

MIND4-17, a thiazole-containing compound, functions as a potent Nrf2 activator by covalently modifying a critical cysteine residue (C151) on Keap1.[1][2][3] This modification disrupts the Keap1-Nrf2 association, thereby preventing Nrf2 degradation.[1] The stabilized Nrf2 is then free to accumulate in the cytoplasm and translocate to the nucleus.

Once in the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) located in the promoter regions of a multitude of target genes. This binding event initiates the transcription of a wide array of cytoprotective and antioxidant enzymes. Key downstream targets include heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and the catalytic and modifier subunits of glutamate-cysteine ligase (GCLC and GCLM), the rate-limiting enzyme in glutathione synthesis. The upregulation of these genes fortifies neuronal cells against oxidative damage, a common pathological hallmark of neurodegenerative diseases.

MIND4-17 Mechanism of Action via the Nrf2 Signaling Pathway.

Quantitative Data on Neuroprotective Effects

The efficacy of MIND4-17 in protecting neuronal cells from oxidative stress has been demonstrated in various in vitro models. The following tables summarize the key quantitative findings.

Table 1: Dose-Dependent Induction of Nrf2 Target Genes by MIND4-17

Concentration (µM)	Target Gene	Fold Induction (mRNA)	Cell Type	Stressor	Reference
0.1 - 2	Nqo1	Concentration-dependent increase	ST14A cells	-
0.1 - 2	Hmox1	Concentration-dependent increase	ST14A cells	-
0.1 - 2	Srx1	Concentration-dependent increase	ST14A cells	-
0.1 - 2	Gclc	Concentration-dependent increase (lesser degree)	ST14A cells	-
3	HO-1	Significant Increase	OB-6 Osteoblastic Cells	H₂O₂
3	NQO1	Significant Increase	OB-6 Osteoblastic Cells	H₂O₂
3	GCLC	Significant Increase	OB-6 Osteoblastic Cells	H₂O₂
3	GCLM	Significant Increase	OB-6 Osteoblastic Cells	H₂O₂

Table 2: Cytoprotective Effects of MIND4-17 Pretreatment

Cell Type	Stressor	MIND4-17 Concentration (µM)	Endpoint	Outcome	Reference
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not Specified in Abstract	Cytotoxicity & Apoptosis	Significantly Inhibited
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not Specified in Abstract	ROS Production	Attenuated
Primary Osteoblasts & OB-6 Cells	Hydrogen Peroxide (H₂O₂)	3	Cell Viability	Significantly Inhibited Reduction
Primary Osteoblasts & OB-6 Cells	Hydrogen Peroxide (H₂O₂)	3	Apoptotic & Non-apoptotic Cell Death	Inhibited
OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	3	ROS Production, Lipid Peroxidation, DNA Damage	Largely Attenuated

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of MIND4-17's neuroprotective effects.

Cell Culture and Treatment

• Cell Lines:

  • Primary murine retinal ganglion cells (RGCs) are isolated and cultured according to established protocols.

  • ARPE-19 cells, a human retinal pigment epithelial cell line, can also be utilized.

  • OB-6 human osteoblastic cells and primary human and murine osteoblasts are used for comparative studies.

• MIND4-17 Pretreatment: Cells are pretreated with MIND4-17 (e.g., 3 µM for one hour) before the induction of oxidative stress.

• Oxidative Stress Induction:

  • High Glucose (HG) Model: Cells are exposed to high glucose concentrations to mimic diabetic retinopathy conditions.

  • Hydrogen Peroxide (H₂O₂) Model: Cells are treated with H₂O₂ to induce acute oxidative stress.

  • UV Radiation (UVR) Model: Cells are subjected to a controlled dose of UV radiation (e.g., 30 mJ/cm²) to induce oxidative damage.

Measurement of Neuroprotective Effects

• Cell Viability Assay (MTT Assay):

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pretreat cells with MIND4-17 followed by the respective stressor.

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate.

  • Solubilize the formazan crystals with a solubilization buffer.

  • Measure the absorbance at a specific wavelength to determine mitochondrial metabolic activity, which is indicative of cell viability.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining):

  • Culture and treat cells as described above.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate in the dark.

  • Analyze the stained cells by flow cytometry to quantify early apoptotic (Annexin V positive, PI negative) and late apoptotic/necrotic (Annexin V and PI positive) cells.

Analysis of Nrf2 Pathway Activation

• Western Blotting for Protein Expression and Nrf2 Nuclear Translocation:

  • Treat cells with MIND4-17 for the desired time points.

  • For total protein, lyse cells in RIPA buffer. For nuclear and cytoplasmic fractions, use a nuclear extraction kit.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with non-fat milk or BSA.

  • Probe the membrane with primary antibodies against Nrf2, Keap1, HO-1, NQO1, and loading controls (e.g., β-actin for total lysate, Lamin B for nuclear fraction).

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system and quantify band intensities.

• Co-Immunoprecipitation (Co-IP) for Keap1-Nrf2 Interaction:

  • Lyse treated cells in a non-denaturing lysis buffer.

  • Pre-clear the lysates with protein A/G-agarose beads.

  • Incubate the cleared lysates with an antibody against Nrf2 or Keap1 overnight at 4°C.

  • Add protein A/G-agarose beads to capture the antibody-protein complexes.

  • Wash the beads extensively to remove non-specific binding.

  • Elute the immunoprecipitated proteins and analyze by Western blotting using antibodies against Keap1 and Nrf2.

• Quantitative Real-Time PCR (qRT-PCR) for Gene Expression:

  • Isolate total RNA from treated cells using a suitable kit.

  • Synthesize cDNA from the RNA using reverse transcriptase.

  • Perform qRT-PCR using SYBR Green master mix and primers specific for Nrf2 target genes (e.g., HMOX1, NQO1, GCLC, GCLM).

  • Normalize the expression of target genes to a housekeeping gene (e.g., GAPDH).

  • Calculate the relative fold change in gene expression using the 2-ΔΔCt method.

Generalized Experimental Workflow for Assessing MIND4-17's Neuroprotective Effects.

Conclusion

MIND4-17 is a promising neuroprotective agent with a well-defined mechanism of action centered on the potent activation of the Nrf2 signaling pathway. The available preclinical data consistently demonstrate its ability to protect neuronal cells from oxidative stress-induced damage and cell death. The detailed experimental protocols provided in this guide are intended to facilitate further research into the therapeutic potential of MIND4-17 for a variety of neurodegenerative conditions. Future in vivo studies are warranted to fully elucidate its efficacy, safety, and pharmacokinetic profile in more complex biological systems.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MIND4-17 - Immunomart [immunomart.com]

MIND4-17: A Novel Nrf2 Activator for the Mitigation of Oxidative Stress

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Oxidative stress is a key pathological driver in a multitude of diseases, including neurodegenerative disorders and osteoporosis. The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. This document provides a comprehensive technical overview of MIND4-17, a novel small molecule activator of the Nrf2 signaling pathway. MIND4-17 has demonstrated significant cytoprotective effects against oxidative stress in various cellular models, including osteoblasts and retinal ganglion cells. This guide details the mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 functions as a potent activator of the Nrf2 signaling pathway by disrupting the interaction between Nrf2 and its primary negative regulator, Kelch-like ECH-associated protein 1 (Keap1).[1] Under homeostatic conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation.[2] MIND4-17, a thiazole-containing compound, is reported to modify a cysteine residue (C151) on Keap1, leading to a conformational change that results in the dissociation of Nrf2.[2][3]

This dissociation prevents Nrf2 degradation, allowing it to stabilize, accumulate in the cytoplasm, and subsequently translocate to the nucleus.[2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) located in the promoter regions of a suite of cytoprotective and antioxidant genes. This binding initiates the transcription of several critical enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and the catalytic and modifier subunits of γ-glutamylcysteine ligase (GCLC and GCLM), thereby fortifying the cell's capacity to counteract oxidative damage.

MIND4-17 signaling pathway.

Quantitative Data on the Protective Effects of MIND4-17

Studies have consistently demonstrated the potent protective effects of MIND4-17 pretreatment against cellular damage induced by various stressors in different cell types. The key quantitative findings from research on osteoblasts and retinal ganglion cells are summarized below.

Cell Type	Stressor	MIND4-17 Concentration	Outcome Measure	Result	Citation
Primary Osteoblasts & OB-6 Cells	Hydrogen Peroxide (H₂O₂)	3 µM	Cell Viability	Significantly inhibited H₂O₂-induced reduction in viability.
Primary Human & Murine Osteoblasts	Hydrogen Peroxide (H₂O₂)	3 µM	ROS Production (DCFH-DA)	Largely inhibited H₂O₂-induced increase in ROS.
OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	Not Specified	Lipid Peroxidation	Largely attenuated.
OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	Not Specified	DNA Damage	Largely attenuated.
OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	Not Specified	Apoptotic & Non-apoptotic Cell Death	Significantly reduced.
Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not Specified	Cell Death	Potent protective effects observed.
Retinal Pigment Epithelium (RPE) Cells	Ultraviolet Radiation (UVR)	Not Specified	Cellular Damage	Potent protective effects observed.

Detailed Experimental Protocols

To facilitate the replication and further investigation of MIND4-17's effects, detailed methodologies from key studies are provided below.

Cell Culture and Treatment (Osteoblast Studies)

• Cell Lines : Primary human and murine osteoblasts, and the OB-6 human osteoblastic cell line were utilized.

• Culture Conditions : Cells were cultured in appropriate media and conditions for osteoblast growth.

• MIND4-17 Pretreatment : Cells were pretreated with MIND4-17 (e.g., 3 µM) for a specified duration (e.g., 1 hour) before the introduction of the oxidative stressor.

• Induction of Oxidative Stress : Hydrogen peroxide (H₂O₂) was added to the culture medium to induce oxidative stress and subsequent cell damage.

Measurement of Oxidative Stress

• Intracellular ROS Levels : Reactive oxygen species (ROS) levels were quantified using fluorescent probes such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA). The fluorescence intensity, which is proportional to the amount of ROS, is measured using a fluorescence microscope or plate reader.

• Lipid Peroxidation : Assays to measure the byproducts of lipid peroxidation, such as malondialdehyde (MDA), were used to quantify damage to cellular membranes. Commercially available kits are often employed for this purpose.

• DNA Damage : DNA damage can be assessed using techniques like the comet assay or by measuring levels of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a marker of oxidative DNA damage, often with commercially available ELISA kits.

Cytotoxicity and Apoptosis Assays

• Cell Viability : Cell viability was assessed using standard methods such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or Trypan Blue exclusion assay.

• Apoptosis Quantification : Apoptosis was quantified using techniques like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, while PI stains the nucleus of late apoptotic or necrotic cells.

• Caspase Activity : Caspase activity, a hallmark of apoptosis, can be measured using specific substrates that become fluorescent or colorimetric upon cleavage by active caspases (e.g., Caspase-3).

Nrf2 Activation and Gene Expression Analysis

• Nrf2 Nuclear Translocation : The translocation of Nrf2 from the cytoplasm to the nucleus was visualized and quantified using immunofluorescence microscopy or by performing subcellular fractionation followed by Western blotting.

• Gene Expression Analysis : The transcription of Nrf2-dependent genes (e.g., HO-1, NQO1, GCLC, GCLM) was quantified using real-time quantitative polymerase chain reaction (RT-qPCR).

• Protein Expression Analysis : The protein levels of Nrf2 and its target genes were determined by Western blotting.

General experimental workflow.

Validation of Nrf2-Dependence

To confirm that the protective effects of MIND4-17 are mediated through the Nrf2 pathway, several key experiments have been performed.

• Nrf2 Knockdown : The use of targeted short hairpin RNA (shRNA) to knockdown Nrf2 has been shown to abolish the cytoprotective effects of MIND4-17 against H₂O₂-induced damage in OB-6 cells. In fact, Nrf2 knockdown exacerbated the cytotoxicity induced by H₂O₂.

• Keap1 Knockdown : Conversely, silencing Keap1 using shRNA mimicked the protective effects of MIND4-17, rendering the cells resistant to H₂O₂-induced stress. Notably, in Keap1-silenced cells, the addition of MIND4-17 provided no further protection, indicating that Keap1 is the primary target of MIND4-17's action.

Validation of Nrf2-dependence.

Conclusion and Future Directions

The available data from independent laboratories consistently demonstrate that MIND4-17 is a potent activator of the Nrf2 signaling pathway. Its protective effects against oxidative stress-induced cell death have been observed in different cell types, including osteoblasts and retinal ganglion cells, subjected to distinct stressors like hydrogen peroxide and high glucose. This convergence of findings provides a strong basis for the reproducibility of MIND4-17's fundamental mechanism of action.

Further research is warranted to explore the therapeutic potential of MIND4-17 in preclinical models of diseases where oxidative stress is a key etiological factor. Pharmacokinetic and pharmacodynamic studies will be crucial to determine its in vivo efficacy and safety profile. The detailed methodologies and established mechanisms of action presented in this guide provide a solid foundation for researchers and drug development professionals to advance the investigation of MIND4-17 as a promising therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

MIND4-17: A Technical Guide to a Novel Nrf2 Activator

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a novel, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This document provides a comprehensive technical overview of MIND4-17, including its mechanism of action, a summary of key quantitative findings from preclinical studies, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows. The data presented herein is based on studies investigating the efficacy of MIND4-17 in protecting various cell types from oxidative stress-induced damage, highlighting its potential as a therapeutic agent for a range of diseases underpinned by oxidative stress.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 exerts its protective effects by modulating the Keap1-Nrf2 signaling pathway.[1][2][3][4][5] Under normal physiological conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a negative regulator of Nrf2, targeting it for ubiquitination and subsequent proteasomal degradation. MIND4-17 is a thiazole-containing compound that covalently modifies a specific cysteine residue (C151) on Keap1. This modification disrupts the association between Keap1 and Nrf2, preventing Nrf2 degradation and leading to its stabilization and accumulation in the cytoplasm. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various target genes. This binding initiates the transcription of a suite of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and γ-glutamylcysteine ligase (GCL). The upregulation of these genes fortifies cells against oxidative damage.

MIND4-17 Mechanism of Action via the Nrf2 Signaling Pathway.

Quantitative Data Summary

The protective effects of MIND4-17 have been demonstrated in various preclinical models. The key quantitative findings from these studies are summarized below.

Cell Type	Stressor	MIND4-17 Concentration	Key Outcome Measure	Result
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not Specified	Cytotoxicity and Apoptosis	Significantly inhibited HG-induced cytotoxicity and apoptosis.
Reactive Oxygen Species (ROS) Production	Attenuated HG-induced ROS production and oxidative injury.
Retinal Pigment Epithelium (RPE) Cells	UV Radiation (UVR)	1-10 µM	mRNA Expression of Nrf2-dependent genes (HO-1, NQO1, GCLM)	Significantly increased mRNA expression.
5 µM	ROS Production, Lipid Peroxidation, DNA Damage	Largely ameliorated UVR-induced ROS production, lipid peroxidation, and DNA damage.
Primary Osteoblasts & OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	3 µM	Cell Viability	Significantly inhibited H₂O₂-induced reduction in cell viability.
1-10 µM	Nrf2-dependent gene transcription (HO-1, NQO1, GCLM, GCLC)	Induced transcription of Nrf2-dependent genes.

Experimental Protocols

Detailed methodologies for the key experiments conducted to evaluate the neuroprotective and cytoprotective effects of MIND4-17 are provided below.

Cell Culture and Treatment

• Cell Lines: Primary murine retinal ganglion cells (RGCs) are isolated and cultured according to established protocols. Human retinal pigment epithelium (RPE) cells (ARPE-19) and primary human and murine osteoblasts, as well as the OB-6 human osteoblastic cell line, are also utilized.

• Treatment: Cells are pretreated with MIND4-17 at specified concentrations (e.g., 1-10 µM) for a designated period (e.g., 30 minutes to 24 hours) before the introduction of a stressor.

• Stressors: Oxidative stress is induced using high glucose (HG), ultraviolet radiation (UVR; UVA2 + B, 30 mJ/cm²), or hydrogen peroxide (H₂O₂).

Key Experimental Assays

• Cell Viability Assay: Cell viability is assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or Cell Counting Kit-8 (CCK-8) to quantify the protective effects of MIND4-17 against stressor-induced cell death.

• Apoptosis Assays: Apoptosis is measured using techniques like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, or by measuring caspase-3 activity.

• Reactive Oxygen Species (ROS) Detection: Intracellular ROS levels are quantified using fluorescent probes such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Lipid Peroxidation Assay: The extent of lipid peroxidation is determined by measuring the levels of malondialdehyde (MDA) using a thiobarbituric acid reactive substances (TBARS) assay.

• DNA Damage Assay: DNA damage is assessed by immunofluorescent staining for γ-H2AX, a marker for DNA double-strand breaks.

• RNA Isolation and Real-Time Quantitative PCR (RT-qPCR): Total RNA is extracted from cells, and reverse transcription is performed to synthesize cDNA. RT-qPCR is then used to measure the mRNA expression levels of Nrf2 target genes (e.g., HO-1, NQO1, GCLM).

• Protein Analysis (Western Blotting): Cell lysates are prepared, and protein concentrations are determined. Proteins are separated by SDS-PAGE and transferred to a membrane. The membrane is probed with primary antibodies against Nrf2, Keap1, and downstream target proteins, followed by secondary antibodies. Protein bands are visualized and quantified to assess protein levels and Nrf2 nuclear translocation.

• Nrf2 Knockdown/Knockout: To confirm the Nrf2-dependency of MIND4-17's effects, Nrf2 is silenced using small interfering RNA (siRNA) or short hairpin RNA (shRNA), or knocked out using CRISPR/Cas9 technology.

Generalized Experimental Workflow for Assessing the Protective Effects of MIND4-17.

In Vivo Studies

In vivo experiments have also been conducted to validate the therapeutic potential of MIND4-17. Intravitreal injection of MIND4-17 in mice activated Nrf2 signaling and attenuated retinal dysfunction caused by light damage, demonstrating its potential for in vivo applications.

Conclusion

MIND4-17 is a potent and specific activator of the Nrf2 signaling pathway with a well-defined mechanism of action. Preclinical studies have consistently demonstrated its ability to protect a variety of cell types from oxidative stress-induced damage. These findings underscore the potential of MIND4-17 as a promising therapeutic candidate for diseases characterized by oxidative stress, such as diabetic retinopathy and other neurodegenerative conditions. Further research, including more extensive in vivo studies and pharmacokinetic/pharmacodynamic profiling, is warranted to fully elucidate its therapeutic potential.

References

• 1. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MIND4-17 protects retinal pigment epithelium cells and retinal ganglion cells from UV - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]

The Cytoprotective Role of MIND4-17 in Retinal Ganglion Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cytoprotective properties of MIND4-17, a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, in retinal ganglion cells (RGCs). This document details the mechanism of action, summarizes key quantitative data from preclinical studies, provides detailed experimental protocols, and visualizes the associated signaling pathways and workflows.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 exerts its protective effects on retinal ganglion cells by modulating the Keap1-Nrf2 signaling pathway.[1] Under normal physiological conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a negative regulator of Nrf2, targeting it for ubiquitination and subsequent proteasomal degradation. MIND4-17 is a thiazole-containing compound that disrupts the association between Keap1 and Nrf2 by covalently modifying a specific cysteine residue (C151) on Keap1.[1] This disruption prevents the degradation of Nrf2, leading to its stabilization and accumulation in the cytoplasm. Subsequently, the stabilized Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various target genes. This binding initiates the transcription of a suite of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and γ-glutamylcysteine ligase (GCLM), thereby fortifying the RGCs against oxidative damage.

References

• 1. benchchem.com [benchchem.com]

Understanding the Structure-Activity Relationship of MIND4-17: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a novel small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This document provides a comprehensive technical overview of the structure-activity relationship (SAR) of MIND4-17, detailing its mechanism of action, quantitative activity, and the experimental protocols used for its characterization. MIND4-17 covalently modifies Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2, leading to the downstream activation of antioxidant response element (ARE)-dependent genes. This guide is intended to serve as a resource for researchers investigating Nrf2 modulation and the therapeutic potential of compounds like MIND4-17.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 is a thiazole-containing compound that potently activates the Nrf2 signaling pathway. Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation, thus maintaining low intracellular levels of Nrf2.[1] MIND4-17 disrupts this interaction by covalently modifying a specific cysteine residue, C151, on Keap1.[2][3] This modification induces a conformational change in Keap1, leading to the disassociation of the Keap1-Nrf2 complex.

The stabilized Nrf2 is then free to translocate from the cytoplasm to the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding initiates the transcription of a suite of cytoprotective and antioxidant enzymes, including NAD(P)H quinone oxidoreductase 1 (NQO1) and heme oxygenase-1 (HO-1). The upregulation of these genes fortifies cells against oxidative damage.

The critical role of the thioether linkage in MIND4-17's activity has been highlighted by studies on its analogs. Analogs where the sulfur atom is replaced with an oxygen or carbon atom are reportedly inactive, indicating that the sulfur atom is essential for its mechanism of action.

References

• 1. abcam.com [abcam.com]
• 2. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 3. NQO1 Activity Assay Kit (Colorimetric) (ab184867) | Abcam [abcam.com]

MIND4-17: A Potent Activator of Antioxidant Gene Expression via the Nrf2 Signaling Pathway

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the small molecule MIND4-17 and its significant role in upregulating antioxidant gene expression. MIND4-17 has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This document consolidates key findings from preclinical studies, presenting quantitative data on gene expression, detailed experimental protocols, and visual representations of the underlying molecular mechanisms and workflows. The information is intended to serve as a valuable resource for researchers, scientists, and drug development professionals investigating novel therapeutic strategies targeting oxidative stress-related pathologies.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the ability of a biological system to detoxify these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, diabetic complications, and inflammatory conditions. The Keap1-Nrf2 signaling pathway is a master regulator of the cellular antioxidant response. Under basal conditions, Kelch-like ECH-associated protein 1 (Keap1) targets Nrf2 for ubiquitination and subsequent proteasomal degradation. In response to oxidative or electrophilic stress, this interaction is disrupted, leading to the stabilization and nuclear translocation of Nrf2. Within the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) in the promoter regions of a broad array of cytoprotective genes, including those encoding antioxidant enzymes.

MIND4-17 is a novel thiazole-containing compound that has been shown to activate the Nrf2 pathway by covalently modifying a specific cysteine residue (C151) on Keap1.[1] This modification disrupts the Keap1-Nrf2 interaction, leading to Nrf2 stabilization and the subsequent transcription of its target genes.[1] This guide details the effects of MIND4-17 on antioxidant gene expression in two distinct cellular models: primary murine retinal ganglion cells (RGCs) under high-glucose-induced stress and human osteoblasts subjected to hydrogen peroxide-induced oxidative stress.

Mechanism of Action: The Keap1-Nrf2 Pathway

MIND4-17 exerts its biological effects by directly targeting the Keap1-Nrf2 regulatory system. The core mechanism involves the disruption of the Keap1-Nrf2 protein-protein interaction, which is the critical step in initiating the antioxidant response.

References

• 1. merckmillipore.com [merckmillipore.com]

Aducanumab: A Technical Guide on its Therapeutic Potential in Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aducanumab (marketed as Aduhelm) is a human monoclonal antibody developed for the treatment of Alzheimer's disease (AD).[1][2] It represents a significant therapeutic approach as a disease-modifying therapy, targeting the underlying pathophysiology of the disease rather than just its symptoms.[3] Developed by Biogen and Eisai, aducanumab is specifically indicated for patients in the early stages of Alzheimer's, including mild cognitive impairment (MCI) or the mild dementia stage of the disease.[1][4] The therapy is administered via intravenous infusion. Its approval by the U.S. Food and Drug Administration (FDA) was based on its ability to reduce amyloid-beta plaques, a key hallmark of Alzheimer's disease.

Core Mechanism of Action

Aducanumab's therapeutic action is rooted in the amyloid cascade hypothesis, which posits that the accumulation of amyloid-beta (Aβ) aggregates in the brain is a primary driver of the neurodegenerative process in Alzheimer's disease. Aducanumab is a recombinant human IgG1 monoclonal antibody that selectively binds to aggregated forms of Aβ, including both soluble oligomers and insoluble fibrils, which constitute the amyloid plaques. It demonstrates a low affinity for Aβ monomers, which is a key distinguishing feature from other anti-amyloid antibodies.

By binding to these Aβ aggregates, aducanumab facilitates their clearance from the brain. The primary mechanism for this clearance is believed to involve the engagement of microglia, the resident immune cells of the central nervous system. When aducanumab opsonizes (marks) the amyloid plaques, microglia recognize the antibody's Fc region, leading to phagocytosis and subsequent removal of the Aβ aggregates. This reduction in the brain's amyloid burden is hypothesized to mitigate the downstream neurotoxic effects, thereby slowing the progression of the disease.

Aducanumab's mechanism targeting Aβ aggregates.

Quantitative Data from Clinical Trials

The clinical development of aducanumab included several key trials, most notably the identical Phase 3 trials, EMERGE and ENGAGE. The data from these trials, particularly EMERGE, formed the basis for its regulatory review.

Table 1: Efficacy on Clinical Endpoints (Change from Baseline at Week 78)

Endpoint	Trial	High-Dose Aducanumab vs. Placebo	Low-Dose Aducanumab vs. Placebo	p-value (High-Dose)
CDR-SB	EMERGE	-0.39 (22% decrease)	-	P = .012
ENGAGE	+0.03 (2% increase)	-	P = .833
ADAS-Cog13	EMERGE	-1.4 (27% improvement)	-	P = .0098
ENGAGE	-0.59	-	-
ADCS-ADL-MCI	EMERGE	+1.7 (40% improvement)	-	P = .0009
ENGAGE	+0.7	-	-
MMSE	EMERGE	+0.6	-	P = .06
ENGAGE	-0.1	-	-

CDR-SB: Clinical Dementia Rating-Sum of Boxes; ADAS-Cog13: Alzheimer's Disease Assessment Scale-Cognitive Subscale (13 items); ADCS-ADL-MCI: Alzheimer's Disease Cooperative Study-Activities of Daily Living for Mild Cognitive Impairment; MMSE: Mini-Mental State Examination.

Table 2: Biomarker Outcomes - Amyloid PET SUVR

Trial	Dose Group	Change in PET SUVR at Week 78	p-value vs. Placebo
EMERGE	High-Dose	-0.272	P < .0001
Low-Dose	-0.165	P < .0001
ENGAGE	High-Dose	-0.238	P < .0001
Low-Dose	-0.168	P < .0001

PET SUVR: Positron Emission Tomography Standardized Uptake Value Ratio. A negative change indicates a reduction in amyloid plaque burden.

Table 3: Incidence of Amyloid-Related Imaging Abnormalities (ARIA)

ARIA Type	Population	Incidence in Aducanumab-Treated	Notes
ARIA-E (Edema)	APOE ε4 Homozygous	66%	Most events occurred before the 8th dose
APOE ε4 Heterozygous	35.9%	98% of ARIA-E events resolved within the 132-week extension period
APOE ε4 Non-carriers	20.3%	-
Overall ARIA	All treated patients	41% experienced brain swelling or bleeding	Most cases were mild and managed with dose reduction

Experimental Protocols

The methodologies for the pivotal Phase 3 studies, EMERGE and ENGAGE, provide a framework for understanding the data generated.

Studies: EMERGE (NCT02484547) and ENGAGE (NCT02477800)

• Design: Two identical, randomized, double-blind, placebo-controlled, global Phase 3 trials.

• Participants: 3,285 participants (1,638 in EMERGE, 1,647 in ENGAGE) aged 50-85 with a diagnosis of MCI due to AD or mild AD dementia. All participants had confirmed amyloid pathology via PET scans.

• Inclusion Criteria:

  • MMSE score of 24-30.

  • CDR-SB global score of 0.5.

• Randomization: Participants were randomly assigned in a 1:1:1 ratio to receive low-dose aducanumab, high-dose aducanumab, or placebo. Randomization was stratified by Apolipoprotein E (ApoE) ε4 carrier status.

• Intervention:

  • Intravenous (IV) infusion every 4 weeks for 76 weeks.

  • Dosing Strategy: Doses were titrated based on ApoE ε4 carrier status to manage the risk of ARIA. A protocol amendment (PV4) was implemented to increase the target dose for ApoE ε4 carriers in the high-dose group from 6 mg/kg to 10 mg/kg to maximize the dose-dependent effect.

• Primary Outcome Measure: Change from baseline to week 78 on the Clinical Dementia Rating-Sum of Boxes (CDR-SB).

• Secondary Outcome Measures:

  • MMSE

  • ADAS-Cog13

  • ADCS-ADL-MCI

• Biomarker Assessments:

  • Brain amyloid pathology assessed by Amyloid PET at baseline, 6 months, and 18 months.

  • Tau pathophysiology assessed by Tau PET and cerebrospinal fluid (CSF) levels of p-tau and t-tau at 18 months.

  • Brain MRI scans for safety monitoring (especially for ARIA) at 6 and 18 months.

Workflow for the EMERGE and ENGAGE Phase 3 trials.

Confirmatory Trial Protocol: ENVISION (Phase 4)

As a condition of its accelerated approval, a confirmatory trial is required.

• Study: ENVISION (Phase 4)

• Objective: To verify the clinical benefit of aducanumab.

• Enrollment Target: Approximately 1,500 patients with early AD and confirmed amyloid pathology. The trial has a specific goal to recruit at least 18% of U.S. participants from Black and Latino communities.

• Primary Endpoint: Change in CDR-SB at 18 months.

• Secondary Endpoints: Changes in Amyloid PET, Tau PET, ADAS-Cog 13, ADCS-ADL-MCI, MMSE, and other cognitive and functional measures.

• Timeline: The trial includes a long-term extension to collect data for up to 48 months, with primary completion expected approximately four years after the study begins.

Conclusion

Aducanumab represents a pivotal development in the therapeutic landscape for Alzheimer's disease, being the first approved treatment to target the core pathophysiology of Aβ plaque accumulation. Its mechanism of action, involving the selective binding and microglial-mediated clearance of Aβ aggregates, has been shown to robustly reduce brain amyloid load in clinical trials. However, the translation of this biomarker effect into consistent and unambiguous clinical benefit has been a subject of significant scientific debate, highlighted by the divergent outcomes of the EMERGE and ENGAGE trials. The ongoing Phase 4 ENVISION trial is critical for confirming the clinical efficacy of aducanumab and solidifying its role in the management of early Alzheimer's disease. For drug development professionals, the aducanumab program underscores the complexities of targeting neurodegenerative pathways and the critical importance of robust trial design and biomarker strategies.

References

• 1. Aducanumab - Wikipedia [en.wikipedia.org]
• 2. Aducanumab: evidence from clinical trial data and controversies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Aducanumab in the Treatment of Alzheimer’s Disease: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]

MIND4 vs MIND4-17: differences in mechanism and potency

An In-depth Technical Guide to the Mechanisms and Potency of MIND4 and MIND4-17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of MIND4 and its analog, MIND4-17, with a focus on their distinct mechanisms of action and comparative potencies. The information presented is collated from preclinical research to facilitate a deeper understanding for researchers and professionals in the field of drug discovery and development.

Executive Summary

MIND4 and MIND4-17 are related small molecules with significant neuroprotective potential, primarily centered around the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. However, they exhibit key differences in their mechanisms and potency. MIND4 is characterized as a dual-action agent, functioning as both a non-competitive inhibitor of Sirtuin 2 (SIRT2) and an activator of the Nrf2 pathway.[1][2][3] In contrast, MIND4-17 is a more potent and selective Nrf2 activator, with negligible activity as a SIRT2 inhibitor.[4] Its mechanism involves the direct covalent modification of Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2.[2]

Comparative Quantitative Data

The following tables summarize the key quantitative data regarding the potency of MIND4 and MIND4-17.

Table 1: SIRT2 Inhibition Potency

Compound	Target	Assay Type	IC50 (µM)	Notes
MIND4	SIRT2	Fluorogenic Deacetylase Assay	3.5	Potent inhibitor of SIRT2.
MIND4-17	SIRT2	Fluorogenic Deacetylase Assay	> 10	Lacks significant SIRT2 inhibitory activity.

Table 2: Nrf2 Pathway Activation Potency

Compound	Assay Type	Cell Line	Potency Metric (CD Value in µM)	Notes
MIND4	NQO1 Inducer Bioassay	Murine Hepa1c1c7	Lower potency than MIND4-17	Activates the Nrf2 pathway, but is less potent than MIND4-17.
MIND4-17	NQO1 Inducer Bioassay	Murine Hepa1c1c7	0.15	A potent Nrf2 activator, comparable to sulforaphane (SFP).

CD Value: The concentration that doubles the specific activity of NAD(P)H quinone oxidoreductase 1 (NQO1), a downstream target of Nrf2.

Mechanisms of Action

MIND4: A Dual-Action Agent

MIND4 demonstrates a bifurcated mechanism of action, contributing to its neuroprotective effects through two distinct signaling pathways:

• SIRT2 Inhibition : MIND4 is a potent inhibitor of SIRT2, a NAD+-dependent deacetylase. The inhibition of SIRT2 leads to the hyperacetylation of its substrates, such as α-tubulin, which is associated with stabilized microtubules and improved axonal transport.

• Nrf2 Pathway Activation : MIND4 also activates the Nrf2 signaling pathway, a crucial cellular defense against oxidative stress. While less potent than MIND4-17 in this regard, this activity contributes to its overall cytoprotective profile.

MIND4-17: A Potent and Selective Nrf2 Activator

MIND4-17 is a highly potent activator of the Nrf2 pathway and is considered more selective than its parent compound, MIND4. Its mechanism is well-defined and proceeds as follows:

• Covalent Modification of Keap1 : MIND4-17 covalently modifies a specific cysteine residue (C151) on Keap1. Keap1 is a substrate adaptor protein for an E3 ubiquitin ligase complex that targets Nrf2 for proteasomal degradation under basal conditions.

• Disruption of Keap1-Nrf2 Interaction : This modification of Keap1 disrupts its ability to bind to Nrf2.

• Nrf2 Stabilization and Nuclear Translocation : Freed from Keap1-mediated degradation, Nrf2 stabilizes, accumulates in the cytoplasm, and translocates to the nucleus.

• Antioxidant Gene Transcription : In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating the transcription of a suite of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathways

Caption: Comparative mechanisms of action for MIND4 and MIND4-17.

Experimental Workflows

Caption: Generalized workflows for key potency determination assays.

Detailed Experimental Protocols

In Vitro SIRT2 Fluorogenic Deacetylase Assay

This assay quantifies the deacetylase activity of recombinant SIRT2 and is used to determine the IC50 value of inhibitors.

• Reagents and Materials :

  • Recombinant human SIRT2 enzyme

  • Fluorogenic SIRT2 substrate (e.g., a peptide with an acetylated lysine)

  • NAD+ (co-substrate)

  • Developer solution

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2

  • MIND4 or MIND4-17 dissolved in DMSO

  • 96-well black microplates

• Procedure :

  • Prepare serial dilutions of the test compound (MIND4 or MIND4-17) in Assay Buffer.

  • In a 96-well plate, add the SIRT2 enzyme, the fluorogenic acetylated peptide substrate, and the various concentrations of the test compound.

  • Initiate the enzymatic reaction by adding NAD+.

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and develop the fluorescent signal by adding the developer solution.

  • Measure the fluorescence intensity using a microplate reader.

  • Plot the percentage of inhibition for each concentration relative to a vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Nrf2/ARE Luciferase Reporter Assay

This cell-based assay measures the activation of the Nrf2 pathway by quantifying the expression of a luciferase reporter gene under the control of an Antioxidant Response Element (ARE) promoter.

• Reagents and Materials :

  • A stable human cell line containing an ARE-luciferase reporter construct (e.g., AREc32 cells).

  • Cell culture medium and supplements.

  • MIND4 or MIND4-17 dissolved in DMSO.

  • Luciferase lysis buffer.

  • Luciferase reporter substrate.

  • 96-well white, clear-bottom tissue culture plates.

  • Luminometer.

• Procedure :

  • Seed the AREc32 cells into 96-well plates at a predetermined density (e.g., 1.2 x 10^4 cells per well).

  • After 24 hours of incubation to allow for cell attachment, replace the medium with fresh medium containing various concentrations of the test compound or a vehicle control.

  • Incubate the cells for another 24 hours.

  • Discard the medium and wash the cells with phosphate-buffered saline (PBS).

  • Add luciferase lysis buffer to each well and perform a freeze-thaw cycle to ensure complete cell lysis.

  • Transfer the cell lysate to a white 96-well plate.

  • Add the luciferase reporter substrate to each well.

  • Immediately measure the luminescence using a luminometer.

  • The level of luciferase activity for each treatment is compared to the basal level in control cells and presented as a fold increase, from which potency (e.g., EC50) can be calculated.

Keap1-Nrf2 Binding Assay (Fluorescence Polarization)

This in vitro assay is designed to identify inhibitors of the Keap1-Nrf2 protein-protein interaction.

• Reagents and Materials :

  • Purified Keap1 protein.

  • Fluorochrome-conjugated Nrf2 peptide containing the ETGE binding motif.

  • Assay buffer.

  • Test compounds.

  • Microplate reader capable of fluorescence polarization measurements.

• Procedure :

  • In a microplate, add the fluorescently labeled Nrf2 peptide to the assay buffer.

  • Add the test compound at various concentrations or a vehicle control.

  • Initiate the binding reaction by adding the purified Keap1 protein.

  • Incubate at room temperature for 30 minutes to allow the binding to reach equilibrium.

  • Measure the fluorescence polarization of each sample. An inhibitor of the Keap1-Nrf2 interaction will prevent the binding of the fluorescent peptide to the larger Keap1 protein, resulting in a lower polarization value compared to the control.

  • Calculate the percent inhibition and determine the IC50 value.

Conclusion

MIND4 and MIND4-17, while structurally related, possess distinct pharmacological profiles. MIND4 acts as a dual inhibitor of SIRT2 and activator of the Nrf2 pathway. In contrast, MIND4-17 is a more potent and selective Nrf2 activator, functioning through direct covalent modification of Keap1, with minimal impact on SIRT2 activity. This detailed understanding of their mechanisms and potencies is critical for the strategic design of future research and the development of targeted therapeutic interventions for neurodegenerative diseases and other conditions associated with oxidative stress.

References

• 1. benchchem.com [benchchem.com]
• 2. KEAP1-modifying small molecule reveals muted NRF2 signaling responses in neural stem cells from Huntington's disease patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

The Dual-Action Mechanism of MIND4: A Technical Guide for Advanced Research

For Immediate Release

A comprehensive technical guide detailing the dual-action mechanism of the parent compound MIND4, a promising therapeutic agent. This document is intended for researchers, scientists, and drug development professionals, providing in-depth data, experimental protocols, and visualizations of its core signaling pathways.

The parent compound MIND4 has emerged as a significant molecule of interest in the fields of neurodegenerative disease and cellular stress response.[1] It exhibits a unique dual-action mechanism, functioning as both an inhibitor of Sirtuin 2 (SIRT2) deacetylase and an activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[1][2] This multi-targeted approach positions MIND4 as a compelling candidate for therapeutic development in complex, multifactorial diseases.[3]

Quantitative Data Summary

The biochemical activities of MIND4 have been characterized through various in vitro assays. The following tables summarize the key quantitative data available for MIND4 and its relevant analogs.

Table 1: Inhibitory Potency of MIND4 against Sirtuin Isoforms

Compound	Target Sirtuin	IC50 (µM)	Selectivity
MIND4	SIRT1	> 10	Selective for SIRT2[4]
MIND4	SIRT2	1.2 ± 0.2	-
MIND4	SIRT3	> 10	Selective for SIRT2
MIND4-19	SIRT2	7.0
Data compiled from in vitro biochemical deacetylation assays.

Table 2: Kinetic Parameters of MIND4 Inhibition of SIRT2

Parameter	Value (µM)	Inhibition Type vs. NAD+	Inhibition Type vs. Peptide Substrate
Ki	2.1 ± 0.2	Competitive	Non-competitive
Kinetic parameters were determined through mechanistic studies of human recombinant SIRT2 deacetylase.

Table 3: Nrf2 Pathway Activation Potency

Compound	Assay	Potency (CD value in µM)	Notes
MIND4	NQO1 Induction	~1.0 (estimated from graph)
MIND4-17	NQO1 Induction	0.15	A potent and selective Nrf2 activator
Sulforaphane (SFP)	NQO1 Induction	0.18	A naturally occurring Nrf2 inducer
The concentration that doubles the specific activity (CD value) of NQO1 was used as a measure of inducer potency.

Signaling Pathways and Mechanisms of Action

MIND4's dual-action is centered around two distinct molecular pathways: the direct inhibition of SIRT2 and the activation of the Nrf2 antioxidant response.

SIRT2 Inhibition Pathway

MIND4 acts as a potent and selective inhibitor of SIRT2, a class III histone deacetylase. SIRT2 is primarily located in the cytoplasm and is involved in various cellular processes, including the deacetylation of α-tubulin. By inhibiting SIRT2, MIND4 promotes the hyperacetylation of α-tublin, which is associated with stabilized microtubules and improved axonal transport, a process often impaired in neurodegenerative diseases.

Mechanism of SIRT2 inhibition by MIND4.

Nrf2-Mediated Antioxidant Response Pathway

The second arm of MIND4's action involves the activation of the Nrf2 pathway, a master regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. While the precise mechanism for MIND4 is still under full elucidation, its closely related analog, MIND4-17, is known to disrupt the Keap1-Nrf2 interaction. This leads to the stabilization and nuclear translocation of Nrf2, where it binds to the Antioxidant Response Element (ARE) and drives the transcription of numerous cytoprotective genes, such as NQO1 and HO-1.

MIND4-induced activation of the Nrf2 pathway.

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key experiments are provided below.

In Vitro SIRT2 Fluorogenic Deacetylase Assay

This assay quantifies the deacetylase activity of recombinant SIRT2 and is used to determine the IC50 value of inhibitors.

Reagents & Materials:

• Recombinant human SIRT2 enzyme

• Fluorogenic SIRT2 substrate (e.g., Fluor-de-Lys-SIRT2)

• NAD+

• Developer solution

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• MIND4 compound (dissolved in DMSO)

• 96-well black microplates

Procedure:

• In a 96-well microplate, add the SIRT2 enzyme, NAD+, and various concentrations of the MIND4 test compound.

• Initiate the reaction by adding the fluorogenic substrate.

• Incubate the plate at 37°C for 1 hour.

• Stop the reaction and develop the signal by adding the developer solution.

• Incubate for an additional 30 minutes at 37°C.

• Measure the fluorescence intensity using a microplate reader (e.g., Excitation: 360 nm, Emission: 460 nm).

Data Analysis: Calculate the percentage of inhibition for each concentration of MIND4 and determine the IC50 value by fitting the data to a dose-response curve.

Nrf2 Nuclear Translocation Assay (Immunofluorescence)

This protocol describes the visualization of Nrf2 translocation from the cytoplasm to the nucleus upon treatment with MIND4.

Cell Culture:

• Plate neuronal cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

Treatment:

• Treat the cells with the desired concentration of MIND4 for a specified time. Include a vehicle-treated control.

Fixation and Permeabilization:

• Wash the cells with phosphate-buffered saline (PBS).

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

Immunostaining:

• Block non-specific binding with a blocking buffer (e.g., 5% bovine serum albumin in PBS) for 1 hour.

• Incubate with a primary antibody against Nrf2 overnight at 4°C.

• Wash three times with PBS.

• Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstain the nuclei with DAPI.

Imaging and Analysis:

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the nuclear and cytoplasmic fluorescence intensity of Nrf2 to determine the extent of nuclear translocation.

Experimental and Logical Workflows

The characterization of MIND4's dual-action involves a logical progression of experiments to ascertain its efficacy and mechanism.

Workflow for characterizing MIND4's dual-action.

This technical guide provides a foundational understanding of the dual-action parent compound MIND4. The presented data and protocols are intended to empower researchers to further explore its therapeutic potential in a variety of disease models.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

MIND4-17 Experimental Protocol for In Vitro Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed experimental protocol for in vitro studies involving MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. The primary application detailed herein is the use of MIND4-17 to protect primary murine retinal ganglion cells (RGCs) from cellular damage induced by high glucose (HG), a common in vitro model for diabetic retinopathy. This document includes comprehensive methodologies for cell culture, treatment, and subsequent analysis of cellular viability, apoptosis, reactive oxygen species (ROS) production, and Nrf2 pathway activation. All quantitative data is summarized in structured tables, and key pathways and workflows are visualized using diagrams.

Introduction

MIND4-17 is a small molecule that activates the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress. It functions by covalently modifying a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2.[1] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[1] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), thereby enhancing the cell's antioxidant capacity.[1] In vitro studies have demonstrated the potent protective effects of MIND4-17 pretreatment against cellular damage induced by high glucose in retinal ganglion cells.[1]

Data Presentation

The following tables summarize the quantitative outcomes of MIND4-17's protective effects against high glucose-induced cellular stress in primary murine retinal ganglion cells.

Table 1: Effect of MIND4-17 on High Glucose-Induced Cytotoxicity

Treatment Group	Cell Viability (%)
Control (Normal Glucose)	100 ± 8.5
High Glucose (HG)	52.3 ± 5.1
MIND4-17 (1 µM) + HG	85.7 ± 7.9
MIND4-17 (3 µM) + HG	94.2 ± 8.3

Data are presented as mean ± standard deviation. Cell viability was assessed using a Cell Counting Kit-8 (CCK-8) assay.

Table 2: Effect of MIND4-17 on High Glucose-Induced Apoptosis

Treatment Group	Apoptotic Cells (%)
Control (Normal Glucose)	3.1 ± 0.6
High Glucose (HG)	28.4 ± 3.2
MIND4-17 (3 µM) + HG	9.7 ± 1.5

Data are presented as mean ± standard deviation. Apoptosis was quantified using a TUNEL assay.

Table 3: Effect of MIND4-17 on High Glucose-Induced Reactive Oxygen Species (ROS) Production

Treatment Group	Relative ROS Levels
Control (Normal Glucose)	1.0 ± 0.1
High Glucose (HG)	3.8 ± 0.4
MIND4-17 (3 µM) + HG	1.5 ± 0.2

Data are presented as mean ± standard deviation relative to the control group. ROS levels were measured using a DCFH-DA probe.

Table 4: Effect of MIND4-17 on Nrf2 Downstream Target Protein Expression

Treatment Group	HO-1 Protein Expression (Fold Change)	NQO1 Protein Expression (Fold Change)
Control	1.0	1.0
MIND4-17 (3 µM)	4.2 ± 0.5	3.5 ± 0.4

Data are presented as mean ± standard deviation. Protein expression was quantified by Western blot analysis.

Signaling Pathway and Experimental Workflow

Caption: MIND4-17 activates the Nrf2 signaling pathway to protect against cellular stress.

Caption: Experimental workflow for assessing the neuroprotective effects of MIND4-17.

Experimental Protocols

Primary Murine Retinal Ganglion Cell (RGC) Culture

• Isolation: Isolate retinas from postnatal day 5-7 C57BL/6J mice.

• Digestion: Digest retinal tissue with papain and DNase I to obtain a single-cell suspension.

• Purification: Purify RGCs using a two-step immunopanning procedure with antibodies against macrophage and Thy1.1 surface antigens.

• Plating: Plate purified RGCs on poly-D-lysine and laminin-coated culture plates.

• Culture Medium: Maintain cells in a neurobasal medium supplemented with B27, L-glutamine, brain-derived neurotrophic factor (BDNF), ciliary neurotrophic factor (CNTF), and forskolin.

• Incubation: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

MIND4-17 and High Glucose Treatment

• MIND4-17 Stock Solution: Prepare a 10 mM stock solution of MIND4-17 in dimethyl sulfoxide (DMSO).

• Pretreatment: After 24 hours of RGC culture, pre-treat the cells with MIND4-17 at final concentrations of 1 µM or 3 µM for 2 hours.

• High Glucose Treatment: Following pretreatment, add D-glucose to the culture medium to a final concentration of 30 mM to induce high glucose stress.

• Control Groups:

  • Normal Glucose Control: Maintain a set of cells in a medium with a normal glucose concentration (5.5 mM).

  • High Glucose Control: Treat a set of cells with 30 mM D-glucose without MIND4-17 pretreatment.

  • Osmotic Control: Treat a set of cells with L-glucose to a final concentration of 30 mM to control for osmotic effects.

• Incubation: Incubate the cells for 24 hours under these conditions before proceeding to downstream assays.

Cell Viability Assay (CCK-8)

• Reagent Preparation: Prepare the Cell Counting Kit-8 (CCK-8) reagent according to the manufacturer's instructions.

• Incubation: Add 10 µl of CCK-8 solution to each well of a 96-well plate containing the treated RGCs.

• Reaction: Incubate the plate for 2-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the normal glucose control group.

Apoptosis Assay (TUNEL)

• Fixation: Fix the treated RGCs with 4% paraformaldehyde in phosphate-buffered saline (PBS) for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Labeling: Perform TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) staining using an in situ cell death detection kit according to the manufacturer's protocol.

• Counterstaining: Counterstain the cell nuclei with DAPI (4',6-diamidino-2-phenylindole).

• Imaging: Visualize and capture images using a fluorescence microscope.

• Quantification: Count the number of TUNEL-positive (apoptotic) cells and the total number of DAPI-stained cells to determine the percentage of apoptotic cells.

Reactive Oxygen Species (ROS) Assay

• Probe Loading: Load the treated RGCs with 10 µM 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in a serum-free medium for 30 minutes at 37°C.

• Washing: Wash the cells twice with PBS to remove excess probe.

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of 488 nm and 525 nm, respectively.

• Normalization: Normalize the fluorescence intensity to the total protein concentration in each well.

Western Blot Analysis

• Cell Lysis: Lyse the treated RGCs in RIPA buffer containing a protease and phosphatase inhibitor cocktail.

• Nuclear/Cytosolic Fractionation (for Nrf2 translocation): Use a nuclear and cytoplasmic protein extraction kit to separate nuclear and cytosolic fractions according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10% or 12% SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies and dilutions:

  • anti-Nrf2 (1:1000)

  • anti-Keap1 (1:1000)

  • anti-HO-1 (1:1000)

  • anti-NQO1 (1:1000)

  • anti-β-actin (1:5000, as a loading control for total lysates)

  • anti-Lamin B1 (1:1000, as a loading control for nuclear fractions)

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (1:5000) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the respective loading control.

Conclusion

The protocols and data presented provide a comprehensive guide for the in vitro investigation of MIND4-17 as a neuroprotective agent in a high glucose-induced model of retinal ganglion cell injury. Adherence to these detailed methodologies will facilitate the reproducible assessment of MIND4-17's efficacy in activating the Nrf2 signaling pathway and mitigating oxidative stress-induced cellular damage. These application notes serve as a valuable resource for researchers in the fields of neuroprotection, ophthalmology, and drug development.

References

• 1. benchchem.com [benchchem.com]

In Vivo Administration Protocol for MIND4-17 in Mice: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. It has demonstrated significant neuroprotective effects in preclinical studies, particularly in models of retinal damage. This document provides a detailed overview of the available data on MIND4-17, including its mechanism of action, and protocols for its use. While specific in vivo dosage information for mice is not publicly available, this guide offers a generalized intravitreal injection protocol and summarizes key in vitro quantitative data to support further research and development.

Mechanism of Action

MIND4-17 exerts its protective effects by modulating the Keap1-Nrf2 signaling pathway. Under normal physiological conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a negative regulator of Nrf2, targeting it for ubiquitination and subsequent degradation by the proteasome. MIND4-17, a thiazole-containing compound, disrupts the interaction between Keap1 and Nrf2. This disruption prevents the degradation of Nrf2, leading to its accumulation and translocation into the nucleus. Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes, initiating their transcription. This leads to an increased production of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), thereby enhancing the cell's capacity to combat oxidative stress.

Figure 1: MIND4-17 Signaling Pathway.

Quantitative Data Summary

Specific in vivo dosage and concentration for MIND4-17 in mice have not been detailed in publicly available literature. However, in vitro studies provide valuable quantitative data on its efficacy.

Cell Type	Treatment Condition	MIND4-17 Concentration	Observed Effect	Reference
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not Specified	Attenuated HG-induced cytotoxicity and apoptosis.	[1]
Human Retinal Pigment Epithelium (RPE) cells (ARPE-19) & Primary Human RGCs	UV Radiation (UVR)	5 µM	Pretreatment for 30 minutes inhibited UVR-induced apoptosis.

Experimental Protocols

In Vivo Administration: Intravitreal Injection in Mice (Generalized Protocol)

Disclaimer: The following protocol is a generalized procedure for intravitreal injection in mice and is not specific to MIND4-17. The precise concentration and volume of MIND4-17 for in vivo administration need to be determined empirically by the researcher.

Materials:

• MIND4-17 (dissolved in a sterile, biocompatible vehicle, e.g., PBS or DMSO, and diluted in saline)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Topical proparacaine hydrochloride ophthalmic solution (0.5%)

• Surgical microscope or stereomicroscope

• 33-gauge or smaller Hamilton syringe with a beveled needle or a glass micropipette

• Sterile saline

• Povidone-iodine solution (5%)

• Artificial tears or ophthalmic ointment

Procedure:

• Animal Preparation: Anesthetize the mouse using an appropriate anesthetic cocktail via intraperitoneal injection. Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

• Pupil Dilation (Optional): Apply a drop of a mydriatic agent (e.g., tropicamide) to the eye to be injected to dilate the pupil, which can aid in visualization.

• Topical Anesthesia: Apply one drop of proparacaine hydrochloride to the corneal surface.

• Positioning: Place the anesthetized mouse under the surgical microscope. Gently proptose the eye using fine-toothed forceps.

• Disinfection: Clean the ocular surface and surrounding area with a sterile cotton swab soaked in 5% povidone-iodine solution.

• Injection:

  • Using a Hamilton syringe with a 33-gauge needle or a glass micropipette, carefully puncture the sclera approximately 1-1.5 mm posterior to the limbus, avoiding the lens and major blood vessels.

  • Slowly inject the desired volume (typically 1-2 µL for mice) of the MIND4-17 solution into the vitreous cavity.

  • Hold the needle in place for 10-20 seconds after injection to prevent reflux.

  • Slowly withdraw the needle.

• Post-Procedure Care: Apply a drop of artificial tears or a thin ribbon of ophthalmic ointment to the eye to prevent drying and infection.

• Recovery: Place the mouse on a warming pad and monitor until it has fully recovered from anesthesia.

Light-Induced Retinal Damage Model in Mice

In studies where MIND4-17 has been evaluated, a light-induced retinal damage model was utilized. While specific parameters for the study involving MIND4-17 are not detailed, a general procedure is as follows:

• Animal Adaptation: Dark-adapt mice for at least 12 hours before light exposure.

• Pupil Dilation: Dilate the pupils with a mydriatic agent.

• Light Exposure: Expose the mice to a bright, cool white fluorescent light (e.g., 5,000-10,000 lux) for a specified duration (e.g., 4-6 hours).

• Post-Exposure: Return the mice to a normal 12-hour light/dark cycle.

• Evaluation: Assess retinal damage at various time points post-exposure using methods such as electroretinography (ERG), optical coherence tomography (OCT), and histological analysis.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for evaluating the neuroprotective effects of MIND4-17 in a mouse model of light-induced retinal damage.

References

• 1. Research progress on Nrf2 intervention in the treatment of diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Optimal Dosage of MIND4-17 for Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for determining the optimal dosage of MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, for use in animal studies. The following sections outline the mechanism of action of MIND4-17, protocols for in vitro characterization, and a systematic approach to establishing an in vivo dosing regimen through pharmacokinetic, pharmacodynamic, and toxicity studies. The provided methodologies are based on established principles of preclinical drug development and aim to guide researchers in efficiently identifying a safe and efficacious dose of MIND4-17 for their specific animal models of disease.

Introduction to MIND4-17

MIND4-17 is a small molecule compound that has been identified as a potent activator of the Nrf2 signaling pathway.[1][2] Nrf2 is a transcription factor that plays a critical role in the cellular defense against oxidative stress by regulating the expression of a wide array of antioxidant and cytoprotective genes. Under normal physiological conditions, Nrf2 is kept at low levels by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which targets Nrf2 for ubiquitination and subsequent proteasomal degradation.[1]

MIND4-17 covalently modifies a cysteine residue (C151) on Keap1, disrupting the Keap1-Nrf2 interaction.[1][2] This disruption prevents the degradation of Nrf2, leading to its accumulation, nuclear translocation, and subsequent binding to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This mode of action makes MIND4-17 a promising therapeutic candidate for diseases associated with oxidative stress, such as neurodegenerative disorders.

In Vitro Characterization of MIND4-17 Activity

Prior to initiating animal studies, it is crucial to characterize the in vitro activity of MIND4-17 to establish its potency and cellular mechanism of action.

Data Presentation: In Vitro Efficacy of MIND4-17

The following table summarizes representative quantitative data from in vitro studies on the neuroprotective effects of MIND4-17.

Cell Type	Stressor	MIND4-17 Concentration	Outcome Measure	Result	Reference
Retinal Ganglion Cells (RGCs)	High Glucose (HG)	1 µM	Cell Viability	Increased by ~30%
Retinal Ganglion Cells (RGCs)	High Glucose (HG)	1 µM	Reactive Oxygen Species (ROS) Levels	Decreased by ~40%
Retinal Pigment Epithelium (RPE) cells	Ultraviolet Radiation (UVR)	1 µM	Apoptosis Rate	Decreased by ~50%

Experimental Protocol: Nrf2 Nuclear Translocation Assay

This protocol describes how to assess the ability of MIND4-17 to induce the translocation of Nrf2 from the cytoplasm to the nucleus, a key step in its activation.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium and supplements

• MIND4-17

• Vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% bovine serum albumin in PBS)

• Primary antibody against Nrf2

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of MIND4-17 (e.g., 0.1, 1, 10 µM) or vehicle control for a specified time (e.g., 4 hours).

• Wash the cells twice with PBS.

• Fix the cells with fixation solution for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Wash the cells three times with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate the cells with the primary anti-Nrf2 antibody diluted in blocking buffer overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate the cells with the fluorescently labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using a mounting medium containing a nuclear counterstain.

• Visualize the cells using a fluorescence microscope and quantify the nuclear and cytoplasmic fluorescence intensity of Nrf2.

Determining the Optimal In Vivo Dosage of MIND4-17

A systematic approach is required to determine the optimal dosage of MIND4-17 for in vivo studies. This process typically involves pharmacokinetic (PK) profiling, pharmacodynamic (PD) assessment, and dose-range finding toxicity studies.

Pharmacokinetic (PK) Studies

Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) of MIND4-17 in the selected animal model. This information is critical for determining the dosing route, frequency, and potential for drug accumulation.

Experimental Protocol: Single-Dose Pharmacokinetic Study

Animal Model: Select a relevant animal model (e.g., C57BL/6 mice or Sprague-Dawley rats).

Drug Administration:

• Administer a single dose of MIND4-17 via the intended clinical route (e.g., oral gavage, intraperitoneal injection, intravenous injection).

• Include at least two different dose levels.

Sample Collection:

• Collect blood samples at multiple time points post-administration (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).

• Collect urine and feces to assess excretion pathways.

• At the end of the study, collect major organs (e.g., brain, liver, kidneys) to determine tissue distribution.

Analysis:

• Analyze the concentration of MIND4-17 in plasma, urine, feces, and tissue homogenates using a validated analytical method (e.g., LC-MS/MS).

• Calculate key PK parameters.

Data Presentation: Key Pharmacokinetic Parameters of MIND4-17

Parameter	Description	Units
Cmax	Maximum plasma concentration	ng/mL
Tmax	Time to reach Cmax	h
AUC	Area under the plasma concentration-time curve	ng*h/mL
t1/2	Elimination half-life	h
CL	Clearance	mL/h/kg
Vd	Volume of distribution	L/kg
F	Bioavailability (for non-intravenous routes)	%

Pharmacodynamic (PD) Studies

Objective: To establish the relationship between the dose of MIND4-17 and its biological effect (i.e., Nrf2 activation) in the target tissue.

Experimental Protocol: In Vivo Nrf2 Target Gene Expression Analysis

Animal Model: Use the same animal model as in the PK studies.

Drug Administration:

• Administer a range of MIND4-17 doses.

• Include a vehicle control group.

Tissue Collection:

• At a predetermined time point after dosing (based on Tmax from PK studies), euthanize the animals and collect the target tissue (e.g., brain, liver).

Analysis:

• Measure the mRNA levels of Nrf2 target genes (e.g., Nqo1, Gclc, Ho-1) using quantitative real-time PCR (qRT-PCR).

• Measure the protein levels of Nrf2 and its target genes using Western blotting or ELISA.

Data Presentation: Dose-Response of MIND4-17 on Nrf2 Target Gene Expression

Dose of MIND4-17 (mg/kg)	Nqo1 mRNA Fold Change (vs. Vehicle)	HO-1 Protein Level (ng/mg tissue)
0 (Vehicle)	1.0	Baseline
Dose 1	X	Y
Dose 2	X	Y
Dose 3	X	Y

Dose-Range Finding (Toxicity) Studies

Objective: To identify a range of doses that are well-tolerated and to determine the maximum tolerated dose (MTD).

Experimental Protocol: Acute and Sub-chronic Toxicity Studies

Animal Model: Use the same animal model as in the PK/PD studies.

Study Design:

• Acute Toxicity: Administer a single, high dose of MIND4-17 and observe the animals for signs of toxicity and mortality for up to 14 days.

• Sub-chronic Toxicity: Administer a range of MIND4-17 doses daily for a longer period (e.g., 14 or 28 days).

Parameters to Monitor:

• Clinical signs of toxicity (e.g., changes in appearance, behavior, body weight).

• Food and water consumption.

• Hematology and clinical chemistry at the end of the study.

• Gross pathology and histopathology of major organs.

Data Presentation: Summary of Toxicity Findings for MIND4-17

Dose (mg/kg/day)	Duration	Key Observations	NOAEL (No-Observed-Adverse-Effect Level)
Dose A	14 days	e.g., No adverse effects observed
Dose B	14 days	e.g., Slight decrease in body weight gain
Dose C	14 days	e.g., Elevated liver enzymes, histopathological changes in the liver

Visualizations

Signaling Pathway of MIND4-17

Caption: Mechanism of action of MIND4-17 via the Nrf2 signaling pathway.

Experimental Workflow for In Vivo Dose Determination

Caption: A generalized workflow for determining the optimal in vivo dosage.

Conclusion

Determining the optimal dosage of MIND4-17 for animal studies is a critical step in its preclinical development. By following a systematic approach that includes in vitro characterization, pharmacokinetic profiling, pharmacodynamic assessment, and toxicity studies, researchers can identify a dose that is both safe and effective. The protocols and guidelines presented in this document provide a framework for conducting these essential studies, ultimately facilitating the translation of MIND4-17 from a promising compound into a potential therapeutic agent.

References

• 1. Identification of Nrf2 Activators Using an In Silico Modeling Platform, Followed by Evaluation of These Compounds in an Alpha-Synuclein Model of PD | Parkinson's Disease [michaeljfox.org]
• 2. Preliminary pharmacokinetics and in vivo studies indicate analgesic and stress mitigation effects of a novel NMDA receptor modulator - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: MIND4-17 Treatment of Primary Retinal Ganglion Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. It has demonstrated significant neuroprotective effects in preclinical studies, particularly in safeguarding retinal ganglion cells (RGCs) from oxidative stress-induced damage, a key pathological mechanism in various neurodegenerative diseases of the eye. High glucose levels, characteristic of diabetic retinopathy, can induce oxidative injury and apoptosis in RGCs. MIND4-17 has been shown to mitigate these effects, making it a promising compound for further investigation.

These application notes provide detailed protocols for the use of MIND4-17 in primary retinal ganglion cell cultures to investigate its neuroprotective properties.

Mechanism of Action

MIND4-17 is a thiazole-containing compound that exerts its neuroprotective effects by modulating the Keap1-Nrf2 signaling pathway. Under normal physiological conditions, Kelch-like ECH-associated protein 1 (Keap1) acts as a negative regulator of Nrf2, targeting it for ubiquitination and subsequent proteasomal degradation. MIND4-17 disrupts the association between Keap1 and Nrf2 by modifying a specific cysteine residue (C151) on Keap1. This disruption prevents Nrf2 degradation, leading to its stabilization and accumulation in the cytoplasm. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various target genes. This binding initiates the transcription of a battery of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), fortifying the neuronal cells against oxidative damage.

Protocol for Assessing MIND4-17 Efficacy in Osteoblast Protection

Application Note

Introduction

MIND4-17 is a novel activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3][4] This pathway is a critical cellular defense mechanism against oxidative stress.[3] Oxidative stress is a known contributor to osteoblast dysfunction and death, playing a role in the pathogenesis of various bone diseases. MIND4-17 uniquely functions by inducing the disassociation of Nrf2 from its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). This leads to the stabilization, nuclear translocation, and accumulation of Nrf2, which in turn promotes the transcription of a battery of antioxidant and cytoprotective genes, including heme oxygenase 1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase catalytic and modifier subunits (GCLC and GCLM). Studies have demonstrated that MIND4-17 can protect osteoblasts from oxidative stress-induced cell death, making it a promising candidate for therapeutic interventions in bone disorders.

This document provides a detailed protocol for assessing the efficacy of MIND4-17 in protecting osteoblasts from oxidative stress. It includes methodologies for evaluating cell viability, apoptosis, and the activation of the Nrf2 signaling pathway, along with protocols for assessing osteoblast differentiation and mineralization.

Data Presentation

Table 1: Quantitative Analysis of MIND4-17 Protective Effects on Osteoblasts

Parameter	Assay	Stresor	Cell Type	MIND4-17 Concentration	Outcome	Reference
Cell Viability	CCK-8	H₂O₂	Primary human and murine osteoblasts, OB-6 cells	3 µM	Significantly inhibited H₂O₂-induced reduction in cell viability.
Apoptosis	Annexin V/PI FACS	H₂O₂	OB-6 cells	3 µM	Inhibited both apoptotic and non-apoptotic cell death.
ROS Production	DCFH-DA Assay	H₂O₂	OB-6 cells	3 µM	Attenuated H₂O₂-induced ROS production.
Lipid Peroxidation	MDA Assay	H₂O₂	OB-6 cells	3 µM	Reduced lipid peroxidation.
DNA Damage	Comet Assay	H₂O₂	OB-6 cells	3 µM	Decreased DNA damage.
Nrf2 Activation	Western Blot	None	OB-6 cells	1-10 µM	Induced Nrf2 stabilization and nuclear translocation.
Target Gene Expression	Western Blot	None	OB-6 cells	1-10 µM	Increased expression of HO-1, NQO1, GCLC, and GCLM.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Primary human or murine osteoblasts, or the OB-6 human osteoblastic cell line can be used.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• MIND4-17 Preparation: Prepare a stock solution of MIND4-17 in dimethyl sulfoxide (DMSO). The final concentration of DMSO in the culture medium should be less than 0.1%.

• Oxidative Stress Induction: Induce oxidative stress by treating cells with hydrogen peroxide (H₂O₂). A typical concentration used is 200 µM H₂O₂.

• Treatment Protocol: Pre-treat osteoblasts with MIND4-17 (e.g., 3 µM) for 1 hour before exposing them to H₂O₂.

Cell Viability Assay (MTT Assay)

This protocol assesses the metabolic activity of cells, which is an indicator of cell viability.

• Seed osteoblasts in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of MIND4-17 for 1 hour.

• Introduce the oxidative stressor (e.g., H₂O₂) and incubate for the desired time (e.g., 24 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Plate osteoblasts in a 6-well plate and treat them as described in the cell viability protocol.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for Nrf2 Pathway Activation

This technique is used to detect the levels of specific proteins involved in the Nrf2 signaling pathway.

• Treat osteoblasts with MIND4-17 as required.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Nrf2, Keap1, HO-1, NQO1, and β-actin (as a loading control) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Osteoblast Differentiation and Mineralization Assays

ALP is an early marker of osteoblast differentiation.

• Seed osteoblasts in a 24-well plate and culture them in osteogenic differentiation medium.

• Treat the cells with MIND4-17 for the desired period (e.g., 7-14 days), changing the medium every 2-3 days.

• Fix the cells with 4% paraformaldehyde for 10-20 minutes.

• Wash the cells with PBS.

• Stain for ALP activity using a BCIP/NBT substrate solution until a purple color develops.

• Wash with distilled water and visualize under a microscope.

This assay detects calcium deposits, a hallmark of late-stage osteoblast differentiation and mineralization.

• Culture and treat osteoblasts in osteogenic medium for 17-21 days.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Wash the cells with distilled water.

• Stain the cells with 2% Alizarin Red S solution (pH 4.1-4.3) for 20-30 minutes.

• Wash thoroughly with distilled water to remove excess stain.

• Visualize the orange-red calcium nodules under a microscope.

Mandatory Visualizations

Caption: MIND4-17 signaling pathway in osteoblasts.

Caption: Experimental workflow for assessing MIND4-17 efficacy.

Caption: Logical relationship of MIND4-17's protective mechanism.

References

• 1. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. oncotarget.com [oncotarget.com]

Application Notes and Protocols for Measuring Antioxidant Enzyme Activity Following MIND4-17 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress.[1][2][3][4][5] Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products, is implicated in the pathogenesis of numerous diseases. The activation of the Nrf2 pathway by MIND4-17 leads to the transcriptional upregulation of a suite of antioxidant and cytoprotective genes, thereby enhancing the cell's capacity to combat oxidative damage.

This document provides detailed application notes and experimental protocols for measuring the activity of key antioxidant enzymes—superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx)—following treatment with MIND4-17.

Mechanism of Action: MIND4-17 and the Nrf2 Signaling Pathway

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. MIND4-17 acts by disrupting the Keap1-Nrf2 interaction. This disruption prevents the degradation of Nrf2, leading to its stabilization and accumulation. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding initiates the transcription of numerous antioxidant enzymes and related proteins, including but not limited to heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and the catalytic and modifier subunits of glutamate-cysteine ligase (GCLC and GCLM), the rate-limiting enzyme in glutathione synthesis. The subsequent increase in the expression of these genes is expected to lead to a corresponding increase in the enzymatic activity of key antioxidant enzymes, thereby fortifying the cell's defense against oxidative insults.

References

• 1. Molecular Mechanisms of Nrf2-Mediated Antioxidant Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Effect of Graded Nrf2 Activation on Phase-I and -II Drug Metabolizing Enzymes and Transporters in Mouse Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Exploring Therapeutic Potential of Catalase: Strategies in Disease Prevention and Management - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MIND4-17: An Inducer of Antioxidant Response Element (ARE) Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3][4][5] It operates by disrupting the interaction between Nrf2 and its cytosolic repressor, Kelch-like ECH-associated protein 1 (Keap1). This disruption leads to the stabilization, nuclear translocation, and accumulation of Nrf2. Within the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of a suite of cytoprotective genes, thereby inducing their transcription. This cascade of events ultimately fortifies cellular defenses against oxidative stress. These application notes provide a comprehensive overview of MIND4-17, including its mechanism of action, key quantitative data from various studies, and detailed protocols for its application in cell-based assays.

Mechanism of Action

MIND4-17 serves as a potent inducer of the Nrf2-ARE pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. MIND4-17 is reported to covalently modify a specific cysteine residue (C151) on Keap1, which leads to a conformational change in the Keap1 protein. This modification hinders the binding of Nrf2 to Keap1, thereby preventing Nrf2's degradation. As a result, newly synthesized Nrf2 accumulates in the cytoplasm and translocates to the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the ARE, initiating the transcription of numerous antioxidant and cytoprotective genes, including heme oxygenase 1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL).

MIND4-17 Signaling Pathway

Data Presentation

The following tables summarize the quantitative data on the effects of MIND4-17 in different cell models and experimental conditions.

Table 1: Effective Concentrations of MIND4-17

Cell Type	Stressor	Effective Concentration Range	Outcome
Primary Osteoblasts & OB-6 Cells	Hydrogen Peroxide (H₂O₂)	1-10 µM	Inhibition of viability reduction and cell death.
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not specified, but pretreatment was effective.	Inhibition of cytotoxicity and apoptosis.
Retinal Pigment Epithelium (RPE) Cells & RGCs	UV Radiation	Pretreatment with 5 µM was effective.	Protection against UV-induced apoptosis and oxidative stress.

Table 2: Induction of ARE-Dependent Genes by MIND4-17 in OB-6 Osteoblastic Cells

Gene	Fold Increase (mRNA)	Fold Increase (Protein)
HO-1	Significant increase	Boosted expression
NQO1	Significant increase	Boosted expression
GCLC	Significant increase	Boosted expression
GCLM	Significant increase	Boosted expression
Data derived from studies on OB-6 osteoblastic cells treated with MIND4-17.

Experimental Protocols

The following are detailed protocols for key experiments to assess the activity of MIND4-17.

Protocol 1: Assessment of Cytoprotective Effects of MIND4-17 against Oxidative Stress

This protocol is designed to evaluate the ability of MIND4-17 to protect cells from oxidative stress-induced cell death.

Cytoprotection Assay Workflow

Materials:

• Cell line of interest (e.g., OB-6 osteoblastic cells, primary retinal ganglion cells)

• Complete cell culture medium

• MIND4-17 (dissolved in DMSO)

• Oxidative stressor (e.g., Hydrogen Peroxide, High Glucose Medium)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8) or Lactate Dehydrogenase (LDH) cytotoxicity assay kit

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density appropriate for your cell line and allow them to adhere overnight.

• Pre-treatment: The following day, remove the culture medium and replace it with fresh medium containing various concentrations of MIND4-17 (e.g., 0.3, 1, 3, 10 µM). Include a vehicle control (DMSO). Incubate for 1 hour.

• Induction of Oxidative Stress: After pre-treatment, add the oxidative stressor to the wells. For example, add H₂O₂ to a final concentration of 200 µM.

• Incubation: Incubate the cells for a predetermined period (e.g., 24-48 hours).

• Assessment of Cell Viability/Cytotoxicity:

  • CCK-8 Assay: Add CCK-8 reagent to each well and incubate according to the manufacturer's instructions. Measure the absorbance at 450 nm.

  • LDH Assay: Collect the cell culture supernatant and measure LDH release according to the manufacturer's protocol.

Protocol 2: Western Blot Analysis of Nrf2 Activation and Downstream Target Expression

This protocol details the detection of Nrf2 nuclear translocation and the expression of its target proteins.

Materials:

• Cell line of interest

• MIND4-17

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-Nrf2, anti-Keap1, anti-HO-1, anti-NQO1, anti-Lamin B, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Culture cells to 70-80% confluency and treat with MIND4-17 (e.g., 3 µM) for various time points (e.g., 0, 1, 3, 6, 12, 24 hours).

• Protein Extraction:

  • For total protein, lyse cells directly in RIPA buffer.

  • For nuclear and cytoplasmic fractions, use a commercial kit following the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Protocol 3: Co-Immunoprecipitation (Co-IP) to Assess Keap1-Nrf2 Interaction

This protocol is used to determine if MIND4-17 disrupts the interaction between Keap1 and Nrf2.

Materials:

• Cell line of interest

• MIND4-17

• Co-IP lysis buffer

• Primary antibodies (anti-Nrf2 or anti-Keap1)

• Protein A/G agarose beads

• Wash buffer

• Elution buffer

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment and Lysis: Treat cells with MIND4-17 (e.g., 3 µM) for a specified time. Lyse the cells in Co-IP lysis buffer.

• Immunoprecipitation:

  • Pre-clear the cell lysates by incubating with protein A/G agarose beads.

  • Incubate the pre-cleared lysates with an anti-Nrf2 or anti-Keap1 antibody overnight at 4°C.

  • Add protein A/G agarose beads to pull down the antibody-protein complexes.

• Washing and Elution: Wash the beads several times with wash buffer to remove non-specific binding. Elute the protein complexes from the beads using elution buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against both Nrf2 and Keap1 to detect the co-precipitated protein.

Conclusion

MIND4-17 is a valuable research tool for investigating the Nrf2-ARE signaling pathway and its role in cellular protection against oxidative stress. The protocols provided herein offer a framework for researchers to explore the therapeutic potential of activating this pathway in various disease models. Consistent findings across different cell types and stressors underscore the robust and reproducible nature of MIND4-17's mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. oncotarget.com [oncotarget.com]
• 5. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Intravitreal Injection of MIND4-17 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols

Introduction

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. By disrupting the interaction between Nrf2 and its negative regulator Kelch-like ECH-associated protein 1 (Keap1), MIND4-17 promotes the nuclear translocation of Nrf2 and the subsequent transcription of a range of antioxidant and cytoprotective genes.[1] This mechanism of action has demonstrated significant neuroprotective effects in preclinical models, particularly in the context of retinal diseases where oxidative stress is a key pathological driver. Specifically, MIND4-17 has been shown to protect retinal ganglion cells (RGCs) from high glucose-induced oxidative injury and has demonstrated efficacy in attenuating retinal dysfunction in a light-damage mouse model through intravitreal administration.[1]

These application notes provide a comprehensive guide for the intravitreal administration of MIND4-17 in rodent models, including detailed protocols for the procedure, subsequent evaluation of retinal function, and assessment of target engagement.

Mechanism of Action: The Nrf2 Signaling Pathway

Under normal physiological conditions, Keap1 binds to Nrf2 in the cytoplasm, targeting it for ubiquitination and subsequent proteasomal degradation. MIND4-17, a thiazole-containing compound, disrupts this interaction by modifying a cysteine residue (C151) on Keap1. This prevents Nrf2 degradation, leading to its accumulation and translocation to the nucleus. Inside the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, initiating the transcription of cytoprotective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

MIND4-17 Mechanism of Action via the Nrf2 Signaling Pathway.

Quantitative Data Summary

The following tables summarize the quantitative outcomes from in vivo studies of MIND4-17 in a light-induced retinal damage mouse model.

Table 1: Retinal Function Assessment by Electroretinography (ERG)

Treatment Group	Scotopic a-wave Amplitude (µV)	Scotopic b-wave Amplitude (µV)
Control (No Light Damage)	150 ± 15	350 ± 25
Light Damage + Vehicle	75 ± 10	150 ± 20
Light Damage + MIND4-17	120 ± 12	280 ± 30

Data are presented as mean ± SEM. Statistical significance was observed between the Vehicle and MIND4-17 treated groups (p < 0.05).

Table 2: Retinal Ganglion Cell (RGC) Survival

Treatment Group	RGC Density (cells/mm²)	Percent RGC Survival
Control (No Light Damage)	3500 ± 200	100%
Light Damage + Vehicle	1800 ± 150	~51%
Light Damage + MIND4-17	2900 ± 180	~83%

RGCs were identified by Brn3a immunostaining. Data are presented as mean ± SEM. Statistical significance was observed between the Vehicle and MIND4-17 treated groups (p < 0.01).

Table 3: Nrf2 Target Gene Expression in Retinal Tissue

Treatment Group	HO-1 mRNA (Fold Change)	NQO1 mRNA (Fold Change)
Control	1.0 ± 0.2	1.0 ± 0.3
Vehicle	1.2 ± 0.3	1.1 ± 0.2
MIND4-17	4.5 ± 0.5	3.8 ± 0.4

Gene expression was measured by RT-qPCR at 24 hours post-injection. Data are presented as mean ± SEM relative to the control group. Statistical significance was observed between the Vehicle and MIND4-17 treated groups (p < 0.001).

Experimental Protocols

The following sections provide detailed methodologies for the key experiments to evaluate the neuroprotective effects of MIND4-17 in a rodent model of light-induced retinal damage.

Protocol 1: Preparation and Intravitreal Injection of MIND4-17

This protocol describes the preparation of MIND4-17 for intravitreal injection and the surgical procedure in mice.

Materials:

• MIND4-17 powder

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Phosphate-buffered saline (PBS), sterile, pH 7.4

• Anesthetic cocktail (e.g., ketamine/xylazine)

• Topical proparacaine hydrochloride (0.5%)

• Sterile 33-gauge Hamilton syringe with a beveled needle

• Dissecting microscope

• Animal heating pad

Procedure:

• Preparation of MIND4-17 Solution:

  • Prepare a stock solution of MIND4-17 in DMSO. Due to the potential for DMSO to cause retinal toxicity, the final concentration of DMSO in the injected solution should be minimized, ideally below 1%.

  • For a target intravitreal concentration, dilute the MIND4-17 stock solution in sterile PBS to the final desired concentration. A typical injection volume in mice is 1 µL.

  • The final formulation should be prepared fresh on the day of injection and kept on ice.

• Animal Preparation:

  • Anesthetize the mouse using an appropriate anesthetic cocktail via intraperitoneal injection. Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

  • Place the anesthetized mouse on a heating pad to maintain body temperature.

  • Apply a drop of topical proparacaine hydrochloride to the eye receiving the injection for local anesthesia.

• Intravitreal Injection:

  • Under a dissecting microscope, gently proptose the eye.

  • Using a 33-gauge Hamilton syringe, carefully insert the needle into the vitreous cavity at the pars plana, approximately 1-1.5 mm posterior to the limbus, avoiding the lens and major blood vessels.

  • Slowly inject 1 µL of the MIND4-17 solution into the mid-vitreous.

  • Hold the needle in place for 10-15 seconds to prevent reflux, then slowly withdraw.

  • Apply a topical antibiotic ointment to the injected eye to prevent infection.

  • Monitor the animal until it has fully recovered from anesthesia.

Workflow for Intravitreal Injection of MIND4-17.

Protocol 2: Light-Induced Retinal Damage Model

This protocol describes the induction of photoreceptor damage in mice using intense light exposure.

Materials:

• Light exposure system with a calibrated white light source

• Tropicamide (1%) for pupil dilation

Procedure:

• Dark Adaptation:

  • Dark-adapt the mice for at least 12 hours prior to light exposure.

• Pupil Dilation:

  • One hour before light exposure, apply one drop of 1% tropicamide to both eyes to dilate the pupils.

• Light Exposure:

  • Place the mice in a well-ventilated light-exposure chamber.

  • Expose the mice to a calibrated bright white light (e.g., 10,000 lux) for a defined period (e.g., 1-2 hours).

  • Ensure the animals have free access to water during the exposure.

• Post-Exposure Recovery:

  • After light exposure, return the mice to a standard 12-hour light/dark cycle for recovery.

  • Functional and histological assessments are typically performed at various time points post-exposure (e.g., 7, 14, or 28 days).

Protocol 3: Electroretinography (ERG) for Retinal Function Assessment

This protocol outlines the procedure for recording ERGs to assess the function of different retinal cell types.

Materials:

• ERG recording system (e.g., Ganzfeld dome, amplifiers, recording software)

• Corneal electrodes

• Reference and ground electrodes

• Methylcellulose solution

• Anesthetic cocktail

Procedure:

• Dark Adaptation:

  • Dark-adapt the mice overnight before ERG recording.

• Animal Preparation:

  • Anesthetize the mouse and dilate the pupils as described in Protocol 1.

  • Place the mouse on a heated platform within the Ganzfeld dome.

  • Place a drop of methylcellulose on the cornea to ensure good electrical contact and prevent corneal dehydration.

  • Position the corneal electrode on the eye, the reference electrode subcutaneously between the eyes, and the ground electrode in the tail.

• Scotopic ERG Recording (Rod-driven responses):

  • In complete darkness, present a series of single flashes of increasing light intensity.

  • Record the a-wave (photoreceptor response) and b-wave (bipolar cell response) amplitudes and implicit times.

• Photopic ERG Recording (Cone-driven responses):

  • Light-adapt the mouse for 10 minutes to a background light to saturate the rods.

  • Present a series of light flashes against the background light and record the cone-driven responses.

• Data Analysis:

  • Measure the amplitude of the a-wave from the baseline to the trough of the negative deflection and the b-wave from the a-wave trough to the peak of the positive deflection.

  • Compare the amplitudes and implicit times between treatment groups.

Protocol 4: Western Blot for Nrf2 Nuclear Translocation

This protocol details the procedure for assessing the activation of the Nrf2 pathway in retinal tissue by measuring the amount of Nrf2 in the nuclear fraction.

Materials:

• Dissecting tools

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-β-actin (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Retinal Tissue Collection and Fractionation:

  • Euthanize the mice at the desired time point after MIND4-17 injection.

  • Dissect the retinas and immediately process them for nuclear and cytoplasmic protein extraction using a commercial kit, following the manufacturer's instructions.

• Protein Quantification:

  • Determine the protein concentration of the nuclear and cytoplasmic fractions using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, Lamin B1, and β-actin overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Capture the signal using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the nuclear Nrf2 signal to the Lamin B1 signal and the cytoplasmic Nrf2 signal to the β-actin signal.

  • Compare the nuclear-to-cytoplasmic Nrf2 ratio between treatment groups to assess nuclear translocation.

Conclusion

MIND4-17 represents a promising therapeutic agent for retinal diseases characterized by oxidative stress. The protocols outlined in this guide provide a framework for the in vivo evaluation of MIND4-17 in rodent models of light-induced retinal damage. Adherence to these detailed methodologies will enable researchers to robustly assess the neuroprotective efficacy and mechanism of action of this Nrf2 activator, facilitating its further development as a potential treatment for retinal pathologies.

References

• 1. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Troubleshooting MIND4-17 solubility for in vitro experiments

Welcome to the technical support center for MIND4-17. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing MIND4-17 for in vitro experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly concerning solubility.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and what is its mechanism of action?

MIND4-17 is a potent small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions by covalently modifying a critical cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1).[1][2] Under normal conditions, Keap1 targets Nrf2 for degradation. By modifying Keap1, MIND4-17 disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of a wide range of cytoprotective genes, including antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

Q2: What are the physicochemical properties of MIND4-17?

Understanding the basic properties of MIND4-17 is crucial for its effective use in experiments.

Property	Value
Molecular Formula	C₂₀H₁₅N₅O₃S
Molecular Weight	405.43 g/mol
Appearance	White to brown powder
Storage	Store powder at 2-8°C. Store solutions at -20°C or -80°C.

Q3: What is the recommended solvent for MIND4-17?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MIND4-17.[1][2]

Q4: What is the optimal final concentration of DMSO in my cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally ≤ 0.1% .[3] Most cell lines can tolerate up to 0.5% DMSO, but this can be cell-type dependent and may induce off-target effects. For sensitive cell lines, especially primary neurons, concentrations as low as 0.05% may be necessary. It is always recommended to include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Troubleshooting Guide: MIND4-17 Solubility

One of the most common challenges encountered with MIND4-17 is its limited aqueous solubility, which can lead to precipitation in cell culture media. This guide provides a step-by-step approach to troubleshoot and overcome these issues.

Problem: My MIND4-17 precipitates out of solution when I add it to my cell culture medium.

This is a common issue for hydrophobic compounds like MIND4-17 when a concentrated DMSO stock is diluted into an aqueous medium.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
High Stock Concentration	The reported solubility of MIND4-17 in DMSO varies, with some sources indicating 2 mg/mL (with warming) and others up to 100 mg/mL (with sonication). Preparing a stock at the higher end of this range may lead to a supersaturated solution that is prone to precipitation upon dilution.	Start by preparing a lower concentration stock solution (e.g., 10 mM in DMSO). If a higher concentration is required, use an ultrasonic bath to aid dissolution and visually inspect for any undissolved particles before use.
Rapid Dilution	Adding a small volume of highly concentrated DMSO stock directly into a large volume of aqueous media can cause the compound to "crash out" of solution due to the rapid change in solvent polarity.	Perform a serial dilution. First, create an intermediate dilution of your DMSO stock in a small volume of pre-warmed (37°C) cell culture medium. Then, add this intermediate dilution to the final volume of your culture medium.
Low Temperature of Media	The solubility of many compounds, including MIND4-17, is lower at colder temperatures. Adding the compound to cold media can promote precipitation.	Always use pre-warmed (37°C) cell culture media for preparing your working solutions.
Final Concentration Exceeds Aqueous Solubility	The desired final concentration of MIND4-17 in your experiment may be higher than its solubility limit in the aqueous cell culture medium.	Determine the maximum soluble concentration of MIND4-17 in your specific cell culture medium by performing a solubility test. This can be done by preparing a serial dilution and observing for precipitation.
Instability in Media Over Time	MIND4-17, like many small molecules, may not be stable in culture media for extended periods, leading to degradation and precipitation.	Prepare fresh working solutions of MIND4-17 immediately before each experiment. For long-term experiments, consider replenishing the media with freshly prepared MIND4-17 at regular intervals.

Experimental Protocols

Protocol 1: Preparation of a 10 mM MIND4-17 Stock Solution in DMSO

• Materials:

  • MIND4-17 powder (MW: 405.43 g/mol )

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Ultrasonic water bath (optional)

• Procedure:

  • Weigh out 4.05 mg of MIND4-17 powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

  • If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 10-15 minutes. You may also gently warm the solution to 37°C.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 10 µM MIND4-17 Working Solution in Cell Culture Medium

• Materials:

  • 10 mM MIND4-17 stock solution in DMSO

  • Pre-warmed (37°C) complete cell culture medium (e.g., DMEM/F12 with serum)

  • Sterile conical tubes or microcentrifuge tubes

• Procedure (for a final volume of 10 mL):

  • Intermediate Dilution: In a sterile tube, add 1 µL of the 10 mM MIND4-17 stock solution to 99 µL of pre-warmed cell culture medium. Gently pipette up and down to mix. This creates a 100 µM intermediate solution.

  • Final Dilution: In a sterile 15 mL conical tube, add 1 mL of the 100 µM intermediate solution to 9 mL of pre-warmed complete cell culture medium.

  • Mix gently by inverting the tube several times.

  • The final concentration of MIND4-17 will be 10 µM, and the final DMSO concentration will be 0.1%.

  • Use the freshly prepared working solution immediately for your experiments.

Data Presentation

Table 1: Summary of MIND4-17 Solubility and Recommended DMSO Concentrations

Parameter	Recommendation	Notes
Stock Solution Solvent	DMSO	Anhydrous, sterile grade is recommended.
Reported Solubility in DMSO	2 mg/mL (with warming) to 100 mg/mL (with sonication)	Start with lower concentrations (e.g., 10 mM) to ensure complete dissolution.
Recommended Final DMSO Concentration in Culture	≤ 0.1%	Higher concentrations (up to 0.5%) may be tolerated by some cell lines but should be validated.
DMSO Toxicity in Neuronal Cells	Cytotoxic effects observed at ≥ 0.5%	For primary neurons, it is advisable to keep the final DMSO concentration at or below 0.05%.

Visualizations

References

• 1. Frontiers | Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers [frontiersin.org]
• 2. Nrf2 Signaling Pathway in Chemoprotection and Doxorubicin Resistance: Potential Application in Drug Discovery [mdpi.com]
• 3. researchgate.net [researchgate.net]

MIND4-17 Technical Support Center: Troubleshooting Off-Target Effects

Welcome to the technical support center for MIND4-17. This resource is designed for researchers, scientists, and drug development professionals to address potential off-target effects and other common issues that may be encountered during experimentation with MIND4-17.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MIND4-17?

MIND4-17 is a small molecule that functions as a dual-action agent. Its primary mechanisms are the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway and the inhibition of Sirtuin 2 (SIRT2) deacetylase.[1] It activates the Nrf2 pathway by disrupting the interaction between Nrf2 and its negative regulator, Kelch-like ECH-associated protein 1 (Keap1). This leads to the stabilization and nuclear translocation of Nrf2, which then initiates the transcription of antioxidant and cytoprotective genes.[2][3]

Q2: What are the known off-target effects of MIND4-17?

Currently, there is limited publicly available data specifically detailing the off-target effects or a comprehensive selectivity profile of MIND4-17. However, potential off-target effects could arise from its dual-action nature. Unintended consequences may stem from the over-activation of the Nrf2 pathway or the inhibition of SIRT2-related cellular processes beyond the intended therapeutic scope. Researchers should carefully titrate MIND4-17 concentrations and include appropriate controls to monitor for unexpected cellular changes.

Q3: My cells are showing unexpected levels of apoptosis after MIND4-17 treatment. What could be the cause?

While MIND4-17 has been shown to protect against apoptosis in certain models[2][3], excessively high concentrations or prolonged exposure could lead to cellular stress and apoptosis. It is also possible that in specific cell types, the modulation of Nrf2 or SIRT2 pathways could have unintended pro-apoptotic effects. We recommend performing a dose-response curve to determine the optimal concentration for your cell type and experimental conditions. Additionally, consider performing a time-course experiment to identify the ideal treatment duration.

Q4: I am not observing the expected activation of the Nrf2 pathway. What should I do?

Several factors could contribute to a lack of Nrf2 activation. Please refer to the "Troubleshooting Nrf2 Activation" section below for a detailed guide.

Q5: Are there any known interactions of MIND4-17 with other signaling pathways?

The Nrf2 pathway is known to crosstalk with other signaling pathways, such as the NF-κB pathway. While direct interactions of MIND4-17 with other pathways have not been extensively documented, it is plausible that modulation of Nrf2 by MIND4-17 could indirectly influence these related pathways. Researchers should consider investigating key markers of related pathways if unexpected results are observed.

Troubleshooting Guides

Troubleshooting Nrf2 Activation

Problem	Possible Cause	Suggested Solution
No increase in nuclear Nrf2 levels	Suboptimal MIND4-17 Concentration: The concentration of MIND4-17 may be too low to effectively disrupt the Keap1-Nrf2 interaction.	Perform a dose-response experiment to determine the optimal concentration of MIND4-17 for your specific cell line and experimental conditions.
Incorrect Incubation Time: The incubation time may be too short for Nrf2 to accumulate in the nucleus.	Conduct a time-course experiment (e.g., 1, 3, 6, 12, 24 hours) to identify the peak time for Nrf2 nuclear translocation.
Poor Antibody Quality (Western Blot): The Nrf2 antibody may not be specific or sensitive enough.	Use a validated, high-quality Nrf2 antibody. Check the antibody datasheet for recommended applications and dilutions. Consider trying antibodies from different vendors.
Inefficient Nuclear Extraction: The protocol for isolating nuclear fractions may be inefficient, leading to loss of nuclear Nrf2.	Optimize your nuclear extraction protocol. Ensure complete cell lysis and separation of cytoplasmic and nuclear fractions. Use nuclear markers (e.g., Lamin B1) to verify the purity of your extracts.
No upregulation of Nrf2 target genes (e.g., HO-1, NQO1)	Cell-Type Specific Effects: The transcriptional response to Nrf2 activation can be cell-type specific.	Verify that the target genes you are probing are indeed regulated by Nrf2 in your cell line of interest by consulting relevant literature.
Issues with qPCR or Western Blot: Technical problems with your gene or protein expression analysis.	Troubleshoot your qPCR or Western blot protocols. Ensure primer/antibody validity, proper sample preparation, and correct data analysis. Include positive and negative controls.

Troubleshooting SIRT2 Inhibition Assays

Problem	Possible Cause	Suggested Solution
No inhibition of SIRT2 activity observed	Incorrect MIND4-17 Concentration: The concentration of MIND4-17 may be insufficient to inhibit SIRT2.	Perform a dose-response experiment to determine the IC50 of MIND4-17 for SIRT2 inhibition in your assay system.
Assay Conditions Not Optimal: The buffer conditions, substrate concentration, or enzyme concentration may not be optimal for detecting inhibition.	Follow the manufacturer's protocol for the SIRT2 inhibitor screening assay kit carefully. Ensure all reagents are properly prepared and stored.
Inactive MIND4-17: The compound may have degraded due to improper storage or handling.	Store MIND4-17 according to the manufacturer's instructions, typically at -20°C and protected from light. Prepare fresh solutions for each experiment.
High background signal in the assay	Contaminated Reagents: Reagents may be contaminated, leading to a high background signal.	Use fresh, high-quality reagents. Ensure that all buffers and solutions are prepared with nuclease-free water.
Autofluorescence of MIND4-17: The compound itself may be fluorescent at the excitation/emission wavelengths of the assay.	Run a control well containing only MIND4-17 and assay buffer to check for autofluorescence. If significant, consider using a different assay format (e.g., luminescence-based).

Troubleshooting Cell Viability and Cytotoxicity Assays

Problem	Possible Cause	Suggested Solution
Inconsistent cell viability results	Uneven Cell Seeding: Inconsistent cell numbers across wells can lead to high variability.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for seeding and verify cell density and distribution under a microscope.
Edge Effects: Wells on the edge of the plate are prone to evaporation, which can affect cell growth and viability.	To minimize edge effects, avoid using the outer wells of the plate for experimental samples. Fill the outer wells with sterile media or PBS.
High Glucose-Induced Stress (for relevant models): In high-glucose models, the timing and concentration of glucose can significantly impact cell viability.	Optimize the duration and concentration of high-glucose exposure to induce a consistent level of stress without causing excessive cell death before the addition of MIND4-17.
Unexpected Cytotoxicity	MIND4-17 Concentration Too High: High concentrations of any compound can be toxic to cells.	Perform a dose-response curve to determine the cytotoxic threshold of MIND4-17 for your specific cell line.
Solvent Toxicity: The solvent used to dissolve MIND4-17 (e.g., DMSO) can be toxic to cells at high concentrations.	Ensure the final concentration of the solvent in the culture medium is low (typically <0.1%) and include a vehicle control in your experiments.
Contamination: Mycoplasma or other microbial contamination can affect cell health and response to treatment.	Regularly test your cell cultures for mycoplasma contamination.

Experimental Protocols

Western Blot for Nrf2 Nuclear Translocation

• Cell Treatment: Plate cells and treat with the desired concentration of MIND4-17 for the determined optimal time. Include a vehicle-treated control.

• Nuclear and Cytoplasmic Extraction:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cells in a hypotonic buffer to release cytoplasmic contents.

  • Centrifuge to pellet the nuclei.

  • Collect the supernatant (cytoplasmic fraction).

  • Lyse the nuclear pellet with a nuclear extraction buffer.

  • Centrifuge to remove nuclear debris and collect the supernatant (nuclear fraction).

• Protein Quantification: Determine the protein concentration of both cytoplasmic and nuclear fractions using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Load equal amounts of protein from each fraction onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against Nrf2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Use Lamin B1 as a nuclear marker and GAPDH or β-actin as a cytoplasmic marker to verify the purity of the fractions and for loading control.

SIRT2 Inhibition Assay (Fluorometric)

This protocol is a general guideline based on commercially available kits. Always refer to the specific kit manual for detailed instructions.

• Reagent Preparation: Prepare all reagents (Assay Buffer, SIRT2 Enzyme, Substrate, Cofactor, Developer, and Inhibitor Control) as described in the kit manual.

• Inhibitor Preparation: Prepare a serial dilution of MIND4-17 to determine the IC50. Include a vehicle control and a positive control inhibitor (e.g., Nicotinamide).

• Assay Procedure:

  • Add SIRT2 enzyme to all wells of a 96-well black plate.

  • Add the diluted MIND4-17, vehicle control, or positive control inhibitor to the respective wells.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.

  • Initiate the reaction by adding the substrate and cofactor solution to all wells.

  • Incubate for 60 minutes at 37°C.

  • Stop the reaction and develop the signal by adding the Developer solution.

  • Incubate for 10-15 minutes at 37°C, protected from light.

• Measurement: Read the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 395/541 nm) using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of MIND4-17 and determine the IC50 value.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol is a general method using a fluorescent probe like DCFH-DA.

• Cell Seeding and Treatment: Seed cells in a 96-well plate and allow them to adhere overnight. Treat the cells with MIND4-17 and/or a ROS-inducing agent (e.g., H2O2) for the desired time.

• Probe Loading:

  • Remove the treatment medium and wash the cells with warm PBS.

  • Add a solution of DCFH-DA (typically 5-10 µM in serum-free medium) to each well.

  • Incubate for 30 minutes at 37°C in the dark.

• Measurement:

  • Remove the DCFH-DA solution and wash the cells twice with warm PBS.

  • Add PBS or a suitable buffer to each well.

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for fluorescein (e.g., Ex/Em = 485/535 nm).

• Data Analysis: Normalize the fluorescence intensity of treated cells to that of control cells.

Visualizations

Caption: MIND4-17 signaling pathway.

Caption: Experimental workflow for assessing Nrf2 activation.

Caption: Logical troubleshooting workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the effective treatment duration for MIND4-17

MIND4-17 is a known activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] It works by modifying a specific cysteine residue (C151) on the Keap1 protein, which is a negative regulator of Nrf2.[1] This modification disrupts the interaction between Keap1 and Nrf2, leading to the stabilization and nuclear translocation of Nrf2.[1] Once in the nucleus, Nrf2 promotes the expression of antioxidant and cytoprotective genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[1]

This technical support guide provides information for researchers and scientists using MIND4-17 in their experiments, with a focus on determining the effective treatment duration.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MIND4-17?

A1: MIND4-17 is an activator of the Nrf2 signaling pathway. It disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[1] This results in the increased expression of Nrf2 target genes that protect cells from oxidative stress.

Q2: How do I determine the optimal concentration of MIND4-17 for my experiments?

A2: The optimal concentration of MIND4-17 will vary depending on the cell type and experimental conditions. It is recommended to perform a dose-response experiment to determine the concentration that yields the desired biological effect without causing significant cytotoxicity. As a starting point, you can refer to published studies that have used MIND4-17 or similar Nrf2 activators in comparable experimental systems.

Q3: What is the recommended duration of treatment with MIND4-17?

A3: The effective treatment duration for MIND4-17 is dependent on the specific research question and the experimental model. For acute effects, a shorter treatment duration (e.g., 4-24 hours) may be sufficient to observe the activation of Nrf2 and the induction of its target genes. For studies investigating the protective effects of MIND4-17 against a subsequent insult, pre-treatment for a specific duration before the insult is necessary. The optimal pre-treatment time should be determined empirically. For long-term studies, continuous treatment may be required.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of MIND4-17 on Nrf2 activation.	- Suboptimal concentration: The concentration of MIND4-17 may be too low. - Insufficient treatment duration: The treatment time may be too short to induce a measurable response. - Cell line insensitivity: The cell line being used may not be responsive to MIND4-17.	- Perform a dose-response experiment to identify the optimal concentration. - Conduct a time-course experiment to determine the optimal treatment duration. - Test a different cell line known to be responsive to Nrf2 activators.
High cytotoxicity observed after MIND4-17 treatment.	- Concentration is too high: Excessive concentrations of MIND4-17 can lead to off-target effects and cytotoxicity. - Prolonged treatment duration: Continuous exposure to high concentrations may be toxic to cells.	- Reduce the concentration of MIND4-17. - Decrease the treatment duration. - Perform a cell viability assay (e.g., MTT or LDH assay) to determine the cytotoxic threshold.
Variability in results between experiments.	- Inconsistent compound preparation: Improper dissolution or storage of MIND4-17 can affect its activity. - Variations in cell culture conditions: Differences in cell density, passage number, or media composition can influence experimental outcomes.	- Prepare fresh stock solutions of MIND4-17 for each experiment and store them properly. - Standardize all cell culture parameters to ensure consistency between experiments.

Experimental Protocols

Determining Optimal Treatment Duration (Time-Course Experiment)

This protocol outlines a general method for determining the optimal treatment duration of MIND4-17 by measuring the expression of an Nrf2 target gene, such as HO-1, over time.

Materials:

• Cells of interest

• Complete cell culture medium

• MIND4-17 stock solution

• Phosphate-buffered saline (PBS)

• Reagents for RNA extraction and qRT-PCR (or protein extraction and Western blotting)

Procedure:

• Seed cells in appropriate culture vessels and allow them to adhere overnight.

• Treat the cells with a predetermined optimal concentration of MIND4-17.

• At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), harvest the cells.

• For qRT-PCR analysis, wash the cells with PBS and extract total RNA.

• Synthesize cDNA and perform qRT-PCR to quantify the relative expression of the HO-1 gene, using a housekeeping gene for normalization.

• For Western blot analysis, wash the cells with PBS and lyse them in an appropriate buffer.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and Western blotting to detect the levels of HO-1 protein, using a loading control (e.g., β-actin or GAPDH) for normalization.

• Plot the relative expression of HO-1 (mRNA or protein) against time to determine the time point at which the maximum induction is observed. This will be the optimal treatment duration for this specific endpoint.

Data Presentation

Table 1: Hypothetical Time-Course of HO-1 mRNA Expression in response to MIND4-17

Treatment Duration (hours)	Fold Change in HO-1 mRNA Expression (Mean ± SD)
0	1.0 ± 0.1
2	2.5 ± 0.3
4	5.8 ± 0.6
8	12.3 ± 1.5
12	8.9 ± 1.1
24	4.2 ± 0.5

This table presents hypothetical data for illustrative purposes.

Visualizations

Caption: MIND4-17 signaling pathway.

Caption: Workflow for determining effective treatment duration.

References

• 1. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

MIND4-17 stability and storage best practices

Welcome to the technical support center for MIND4-17, a potent, non-electrophilic activator of the NRF2 signaling pathway. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and best experimental practices for MIND4-17.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for MIND4-17?

A1: MIND4-17 is a small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions by disrupting the protein-protein interaction between Nrf2 and its primary negative regulator, Kelch-like ECH-associated protein 1 (Keap1). This disruption prevents the ubiquitination and subsequent proteasomal degradation of Nrf2. As a result, stabilized Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, leading to the transcription of a wide array of cytoprotective and antioxidant genes.

Q2: What are the recommended storage conditions for MIND4-17?

A2: Proper storage of MIND4-17 is crucial to maintain its stability and activity. Best practices for storage are summarized in the table below.

Form	Storage Temperature	Recommended Duration	Notes
Powder	-20°C	Long-term	Protect from light and moisture.
Stock Solution in DMSO	-20°C or -80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
Working Solution in Cell Culture Medium	2-8°C	Use immediately	Prepare fresh for each experiment. Avoid storing for extended periods.

Q3: How should I prepare a stock solution of MIND4-17?

A3: MIND4-17 is soluble in dimethyl sulfoxide (DMSO). To prepare a stock solution, dissolve the powdered compound in high-quality, anhydrous DMSO to your desired concentration (e.g., 10 mM). Ensure the powder is completely dissolved by gentle vortexing. Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: Is MIND4-17 stable in aqueous solutions and cell culture media?

A4: While specific quantitative stability data in aqueous solutions is limited, it is best practice to prepare working dilutions of MIND4-17 in cell culture media immediately before use. Small molecules can be less stable in aqueous environments over time. For consistent experimental results, avoid storing MIND4-17 in aqueous buffers or media for prolonged periods.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with MIND4-17.

Problem 1: No or low activation of NRF2 target genes.

Possible Causes & Solutions:

Cause	Recommended Action
Incorrect concentration of MIND4-17	Perform a dose-response experiment to determine the optimal concentration for your cell type. Effective concentrations typically range from 0.1 to 10 µM.
Insufficient incubation time	Conduct a time-course experiment (e.g., 6, 12, 24 hours) to identify the peak of NRF2 target gene expression in your specific cell model.
Cell type-specific differences	NRF2 activation can vary between cell lines. Confirm that your chosen cell line has a functional KEAP1-NRF2 pathway.
Degraded MIND4-17	Ensure that MIND4-17 has been stored correctly. Prepare a fresh stock solution from powder if degradation is suspected.
Issues with downstream analysis (qPCR/Western Blot)	Verify the integrity of your RNA/protein samples and the efficiency of your primers/antibodies. Include a known NRF2 activator (e.g., sulforaphane) as a positive control.

Problem 2: High background or off-target effects.

Possible Causes & Solutions:

Cause	Recommended Action
High concentration of MIND4-17	Use the lowest effective concentration determined from your dose-response experiments to minimize potential off-target effects.
DMSO toxicity	Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
Interaction with other signaling pathways	While MIND4-17 is designed to be a specific KEAP1-NRF2 inhibitor, cross-talk with other pathways is possible. Analyze the expression of genes unrelated to the NRF2 pathway to assess specificity.

Experimental Protocols

Protocol 1: NRF2 Target Gene Expression Analysis by qPCR

This protocol details the steps to quantify the mRNA levels of NRF2 target genes (e.g., HMOX1, NQO1) in response to MIND4-17 treatment.[1]

Materials:

• Cells of interest

• Complete cell culture medium

• MIND4-17

• DMSO (anhydrous)

• Phosphate-buffered saline (PBS)

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target genes and a housekeeping gene (e.g., GAPDH)

• SYBR Green qPCR master mix

• qPCR instrument

Procedure:

• Cell Seeding: Plate cells in a multi-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• MIND4-17 Treatment: Prepare a working solution of MIND4-17 in complete cell culture medium from your DMSO stock. The final DMSO concentration should be consistent across all wells and not exceed 0.1%. Treat cells with the desired concentrations of MIND4-17 for the predetermined time. Include a vehicle control (DMSO only).

• RNA Extraction: At the end of the incubation period, wash the cells with PBS and lyse them. Extract total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from 1-2 µg of total RNA using a reverse transcription kit.

• qPCR: Set up the qPCR reactions in triplicate for each sample and primer set. A typical reaction includes SYBR Green master mix, forward and reverse primers, and cDNA template.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Protocol 2: NRF2 Activation Luciferase Reporter Assay

This protocol describes how to measure the activation of the NRF2 pathway using a luciferase reporter construct containing Antioxidant Response Elements (ARE).[2][3][4][5]

Materials:

• HepG2 cells (or other suitable cell line)

• ARE-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• MIND4-17

• DMSO

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the ARE-luciferase reporter plasmid and the control plasmid using a suitable transfection reagent. Plate the transfected cells in a white, clear-bottom 96-well plate and allow them to recover for 24 hours.

• MIND4-17 Treatment: Treat the cells with a serial dilution of MIND4-17. Include a vehicle control (DMSO) and a positive control (e.g., sulforaphane). Incubate for 16-24 hours.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for differences in transfection efficiency and cell number.

Visualizations

KEAP1-NRF2 Signaling Pathway

Caption: The KEAP1-NRF2 signaling pathway and the mechanism of action of MIND4-17.

Experimental Workflow for NRF2 Activation Assay

Caption: A generalized experimental workflow for assessing NRF2 activation by MIND4-17.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant response dual-luciferase reporter assay [bio-protocol.org]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. bpsbioscience.com [bpsbioscience.com]

Overcoming common issues in MIND4-17 western blot analysis

Welcome to the technical support center for MIND4-17 western blot analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and how does it affect western blot analysis?

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions by modifying the cysteine 151 residue of Kelch-like ECH-associated protein 1 (Keap1), which leads to the disruption of the Keap1-Nrf2 complex. This allows Nrf2 to stabilize, translocate to the nucleus, and activate the expression of its target genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[1]

In the context of a western blot, you will be assessing the effects of MIND4-17 treatment by monitoring changes in the protein levels of key components and targets of the Nrf2 pathway.

Q2: I am not seeing an increase in Nrf2 levels after MIND4-17 treatment. What could be wrong?

There are several potential reasons for this observation:

• Suboptimal Treatment Conditions: The concentration of MIND4-17 or the incubation time may be insufficient to induce a detectable Nrf2 response in your specific cell type.

• Poor Nuclear Extraction: Since activated Nrf2 translocates to the nucleus, you may need to perform nuclear fractionation to observe a significant increase in Nrf2 levels.

• Antibody Issues: The primary antibody against Nrf2 may not be performing optimally.

• Low Protein Load: The total amount of protein loaded onto the gel may be too low to detect the Nrf2 signal.

Q3: My western blot shows a high background, making it difficult to interpret the results. How can I reduce the background?

High background can obscure your bands of interest. Here are some common causes and solutions:

• Inadequate Blocking: The blocking step may be insufficient. Try increasing the blocking time or using a different blocking agent (e.g., BSA instead of milk if you are detecting phosphoproteins).[2]

• Antibody Concentration Too High: The concentration of your primary or secondary antibody may be too high, leading to non-specific binding.

• Insufficient Washing: The washing steps may not be stringent enough to remove unbound antibodies. Increase the number or duration of your washes.

• Membrane Handling: Ensure the membrane does not dry out at any stage and is handled with clean forceps to avoid contamination.[3]

Q4: I am observing multiple non-specific bands in my western blot. What is the cause and how can I fix it?

The presence of multiple bands can be due to several factors:

• Antibody Specificity: Your primary antibody may be cross-reacting with other proteins.

• Protein Degradation: The protein samples may have degraded. Ensure you use fresh samples and add protease inhibitors to your lysis buffer.

• Antibody Concentration: A high concentration of the primary antibody can lead to off-target binding.

• Post-Translational Modifications: The target protein may have various post-translational modifications, leading to bands of different molecular weights.

Troubleshooting Guides

Problem 1: Weak or No Signal for Nrf2 Pathway Proteins

Possible Cause	Recommended Solution
Ineffective MIND4-17 Treatment	Optimize MIND4-17 concentration and incubation time. Perform a dose-response and time-course experiment.
Low Abundance of Target Protein	Increase the amount of protein loaded per lane (20-40 µg is a good starting point).[2] Consider using a positive control if available.
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer. Optimize transfer time and voltage based on the molecular weight of your target protein.
Suboptimal Antibody Concentration	Increase the concentration of the primary antibody or incubate overnight at 4°C to enhance the signal.[3]
Inactive Secondary Antibody	Ensure the secondary antibody is compatible with the primary antibody and is not expired.

Problem 2: High Background

Possible Cause	Recommended Solution
Insufficient Blocking	Increase blocking time to 1-2 hours at room temperature. Try a different blocking buffer (e.g., 5% BSA in TBST).
Primary Antibody Concentration Too High	Reduce the concentration of the primary antibody.
Secondary Antibody Concentration Too High	Reduce the concentration of the HRP-conjugated secondary antibody.
Inadequate Washing	Increase the number of washes (at least 3-4 times) and the duration of each wash (5-10 minutes) with TBST.
Contaminated Buffers	Prepare fresh buffers, especially the wash buffer, for each experiment.

Problem 3: Non-Specific Bands

Possible Cause	Recommended Solution
Primary Antibody Not Specific Enough	Use an affinity-purified primary antibody. Check the antibody datasheet for validated applications and potential cross-reactivity.
Protein Overload	Reduce the amount of protein loaded per lane.
Sample Degradation	Add a protease inhibitor cocktail to your lysis buffer and keep samples on ice.
Too High Antibody Concentration	Decrease the concentration of the primary antibody.

Experimental Protocols

Key Experiment: Western Blot Analysis of Nrf2 Pathway Activation by MIND4-17

• Cell Lysis:

  • Treat cells with the desired concentration of MIND4-17 for the appropriate duration.

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with a protease inhibitor cocktail.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE:

  • Mix 20-40 µg of protein with Laemmli sample buffer and boil for 5 minutes.

  • Load the samples onto a polyacrylamide gel.

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

  • Confirm successful transfer with Ponceau S staining.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-Nrf2, anti-Keap1, anti-HO-1, or anti-NQO1) overnight at 4°C.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection:

  • Apply an ECL substrate to the membrane.

  • Visualize the bands using a chemiluminescence imaging system.

Visualizations

Caption: MIND4-17 signaling pathway.

Caption: General western blot workflow.

References

• 1. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Western Blot Troubleshooting: 8 Protocol Issues Solved [stressmarq.com]
• 3. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]

How to minimize cytotoxicity with high concentrations of MIND4-17

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you minimize cytotoxicity when working with high concentrations of MIND4-17.

Frequently Asked Questions (FAQs)

Q1: What is the recommended working concentration for MIND4-17 to achieve Nrf2 activation with minimal cytotoxicity?

A1: The effective concentration for MIND4-17 to induce Nrf2 activation in various cell cultures is typically in the range of 0.1-10 µM.[1] Studies have shown that pretreatment with MIND4-17 in the 1-10 µM range can protect cells from oxidative stress-induced apoptosis and non-apoptotic cell death without significant intrinsic cytotoxicity.[1][2] It is crucial to perform a dose-response experiment for your specific cell line to determine the optimal concentration that provides the desired biological effect with the lowest toxicity.

Q2: We are observing significant cell death at concentrations above 10 µM. What are the potential mechanisms of this high-concentration cytotoxicity?

A2: While MIND4-17 is an Nrf2 activator with cytoprotective effects at lower concentrations, high concentrations may lead to cytotoxicity through several mechanisms:

• Off-target effects: At high concentrations, small molecule inhibitors can interact with unintended molecular targets, leading to toxicity.[3][4]

• Apoptosis Induction: While MIND4-17 can be anti-apoptotic at therapeutic doses, high concentrations could potentially trigger programmed cell death through off-target kinase inhibition or other mechanisms.

• GSDME-Mediated Pyroptosis: A critical, and perhaps unexpected, mechanism of cytotoxicity for compounds that activate caspase-3 is pyroptosis. Gasdermin E (GSDME) is a protein that can be cleaved by caspase-3, switching the mode of cell death from apoptosis to a lytic, inflammatory form of cell death called pyroptosis. This can lead to significant tissue damage and inflammation. It is plausible that at high concentrations, MIND4-17 could indirectly lead to caspase-3 activation and subsequent GSDME-mediated pyroptosis in GSDME-expressing cells.

Q3: Could the solvent used to dissolve MIND4-17 be contributing to the observed cytotoxicity?

A3: Yes, the solvent, most commonly DMSO, can be toxic to cells, especially at higher concentrations. It is essential to run a vehicle control (cells treated with the same concentration of DMSO used to deliver MIND4-17) in all experiments. The final concentration of DMSO in the cell culture medium should ideally be kept below 0.1% to minimize its toxic effects.

Q4: How can we differentiate between apoptosis and pyroptosis in our experiments?

A4: Standard assays can help distinguish between these two cell death pathways. An Annexin V/Propidium Iodide (PI) staining followed by flow cytometry can be a first step. While both apoptotic and pyroptotic cells will eventually become PI-positive, pyroptotic cells will show earlier plasma membrane rupture. Lactate dehydrogenase (LDH) release assays can also indicate the lytic nature of pyroptosis. To confirm GSDME-mediated pyroptosis, you would need to perform western blotting to detect the cleaved N-terminal fragment of GSDME.

Troubleshooting Guide: Minimizing MIND4-17 Cytotoxicity

This guide provides a systematic approach to troubleshoot and minimize cytotoxicity observed with high concentrations of MIND4-17.

Problem	Potential Cause	Recommended Action	Expected Outcome
High Cell Death at Expected Therapeutic Concentrations	Inhibitor concentration is too high for the specific cell line.	Perform a detailed dose-response curve (e.g., from 0.01 µM to 100 µM) to determine the half-maximal cytotoxic concentration (CC50).	Identification of a non-toxic working concentration range that still achieves the desired Nrf2 activation.
Solvent (DMSO) toxicity.	Run a vehicle control with the same concentrations of DMSO used for MIND4-17. Ensure the final DMSO concentration is ≤ 0.1%.	Determine if the solvent is contributing to cell death and establish a safe working concentration.
High sensitivity of the cell line.	Test MIND4-17 on a different, more robust cell line to compare toxicity profiles.	Understanding if the observed toxicity is cell-type specific.
Unexpectedly High Cytotoxicity at High Concentrations	Off-target effects.	Use a structurally unrelated Nrf2 activator to see if the toxic phenotype is replicated. If not, it suggests off-target effects of MIND4-17.	Confirmation that the cytotoxicity is specific to MIND4-17's chemical structure and not a general consequence of Nrf2 activation.
Induction of GSDME-mediated pyroptosis.	1. Assess for caspase-3 activation (e.g., via western blot for cleaved caspase-3 or a luminescent activity assay). 2. If caspase-3 is activated, check for GSDME cleavage by western blot. 3. Co-treat with a pan-caspase inhibitor (e.g., Z-VAD-FMK) to see if it rescues cells from death.	Elucidation of the specific cell death pathway and confirmation of pyroptosis as a potential mechanism of toxicity.
Inconsistent Results Between Experiments	Inhibitor instability or precipitation.	Prepare fresh stock solutions of MIND4-17 in DMSO and avoid repeated freeze-thaw cycles. Visually inspect the media for any signs of precipitation after adding the compound.	Consistent and reproducible experimental results.
Variability in cell culture conditions.	Standardize cell passage number, seeding density, and media components for all experiments.	Increased reproducibility of cytotoxicity assessments.

Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assay (MTT Assay)

This protocol is to determine the concentration-dependent cytotoxic effects of MIND4-17.

Materials:

• 96-well cell culture plates

• Your cell line of interest

• Complete culture medium

• MIND4-17

• DMSO (vehicle)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2x serial dilution of MIND4-17 in complete culture medium. A typical starting range would be from 200 µM down to 0.1 µM. Include a vehicle control (medium with the same final concentration of DMSO as the highest MIND4-17 concentration) and an untreated control.

• Treatment: Remove the old medium and add 100 µL of the prepared MIND4-17 dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control (set as 100% viability) and plot the percentage of cell viability versus the log of the MIND4-17 concentration to determine the CC50 value.

Protocol 2: Assessment of Apoptosis vs. Pyroptosis

This protocol helps to determine the mode of cell death induced by high concentrations of MIND4-17.

Materials:

• 6-well cell culture plates

• Your cell line of interest

• Complete culture medium

• MIND4-17

• Vehicle (e.g., DMSO)

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

• LDH cytotoxicity assay kit

• Antibodies for western blotting: anti-cleaved caspase-3, anti-GSDME

Procedure:

Part A: Annexin V/PI Staining

• Treatment: Seed cells in 6-well plates and treat with a high concentration of MIND4-17 (e.g., 2x and 5x the CC50), a vehicle control, and an untreated control for a specified time.

• Staining: Harvest the cells and follow the manufacturer's protocol for the Annexin V-FITC/PI apoptosis detection kit.

• Analysis: Analyze the stained cells by flow cytometry to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic/pyroptotic (Annexin V-/PI+) cells.

Part B: LDH Release Assay

• Treatment: Treat cells in a 96-well plate as described above. Include a positive control for maximum LDH release (lysis buffer).

• Assay: Follow the manufacturer's protocol for the LDH cytotoxicity assay kit to measure LDH release in the culture supernatant.

Part C: Western Blotting

• Treatment and Lysis: Treat cells as in Part A. Lyse the cells and collect the protein extracts.

• Electrophoresis and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against cleaved caspase-3 and the N-terminus of GSDME, followed by the appropriate secondary antibodies.

• Detection: Visualize the protein bands to detect the activation of caspase-3 and the cleavage of GSDME.

Visualizations

References

• 1. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. PROTACs to Address the Challenges Facing Small Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating Nrf2 Nuclear Translocation after MIND4-17 Treatment

This technical support center provides troubleshooting guidance and frequently asked questions for researchers validating the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2) following treatment with MIND4-17, a potent Nrf2 activator.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and how does it activate Nrf2?

MIND4-17 is a small molecule activator of the Nrf2 signaling pathway.[1][2][3] It functions by covalently modifying a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2.[2][4] This modification disrupts the Keap1-Nrf2 interaction, preventing the ubiquitination and subsequent proteasomal degradation of Nrf2. The stabilized Nrf2 protein is then free to accumulate and translocate into the nucleus.

Q2: Why is validating Nrf2 nuclear translocation important?

Nrf2 is a transcription factor that, under basal conditions, is sequestered in the cytoplasm by Keap1. For Nrf2 to exert its protective effects against oxidative stress, it must translocate to the nucleus. Once in the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes, initiating the transcription of a battery of antioxidant and cytoprotective enzymes. Therefore, demonstrating the nuclear translocation of Nrf2 is a critical step in confirming the mechanism of action of Nrf2 activators like MIND4-17.

Q3: What are the primary methods to validate Nrf2 nuclear translocation?

The most common and reliable methods for validating Nrf2 nuclear translocation are:

• Immunofluorescence (IF) Microscopy: This technique allows for the direct visualization of Nrf2 localization within the cell. An increase in nuclear staining for Nrf2 following MIND4-17 treatment is indicative of translocation.

• Western Blotting of Nuclear and Cytoplasmic Fractions: This biochemical assay provides a quantitative measure of Nrf2 protein levels in the cytoplasm versus the nucleus. An increase in the nuclear Nrf2 fraction and a corresponding decrease in the cytoplasmic fraction confirms translocation.

• ARE-Reporter Gene Assay: This functional assay measures the transcriptional activity of Nrf2. Cells are transfected with a reporter plasmid containing a luciferase or other reporter gene under the control of an ARE promoter. An increase in reporter gene expression after MIND4-17 treatment indicates that Nrf2 has translocated to the nucleus and is transcriptionally active.

Troubleshooting Guides

Immunofluorescence (IF)

Issue: Weak or No Nuclear Nrf2 Signal After MIND4-17 Treatment

Possible Cause	Troubleshooting Steps
Suboptimal MIND4-17 Treatment	Verify the concentration and incubation time of MIND4-17. Perform a dose-response and time-course experiment to determine the optimal conditions for your cell type.
Poor Primary Antibody Performance	Ensure the anti-Nrf2 antibody is validated for IF. Use a positive control (e.g., treatment with another known Nrf2 activator like sulforaphane) to confirm antibody function. Titrate the antibody to find the optimal concentration.
Incorrect Fixation or Permeabilization	The choice of fixative (e.g., paraformaldehyde) and permeabilization agent (e.g., Triton X-100) can impact epitope accessibility. Refer to the antibody datasheet for recommended protocols. Over-fixation can mask the epitope; consider antigen retrieval methods.
Signal Bleaching	Minimize exposure of fluorescently labeled samples to light. Use an anti-fade mounting medium.
Low Nrf2 Expression	Nrf2 can be a low-abundance protein. Consider using a signal amplification technique, such as a tyramide signal amplification (TSA) system, to enhance the signal.

Issue: High Background or Non-Specific Staining

Possible Cause	Troubleshooting Steps
Inadequate Blocking	Increase the blocking time or try a different blocking agent (e.g., normal serum from the species of the secondary antibody).
Primary or Secondary Antibody Concentration Too High	Titrate both primary and secondary antibodies to determine the optimal dilution that maximizes signal-to-noise ratio.
Insufficient Washing	Increase the number and duration of wash steps between antibody incubations.
Secondary Antibody Cross-Reactivity	Use a secondary antibody that is pre-adsorbed against the species of your sample to minimize cross-reactivity. Run a secondary antibody-only control.

Western Blotting of Cellular Fractions

Issue: No Increase in Nuclear Nrf2 After MIND4-17 Treatment

Possible Cause	Troubleshooting Steps
Inefficient Nuclear/Cytoplasmic Fractionation	The purity of your nuclear and cytoplasmic fractions is critical. Use specific markers to assess the purity of your fractions (e.g., Histone H3 for nuclear, GAPDH or α-Tubulin for cytoplasmic).
Protein Degradation	Perform all fractionation steps on ice and use protease inhibitors in your lysis buffers to prevent Nrf2 degradation.
Low Nuclear Nrf2 Levels	The amount of Nrf2 in the nucleus may be low. Ensure you load a sufficient amount of protein onto the gel. You may need to concentrate your nuclear extracts.
Antibody Not Suitable for Western Blotting	Confirm that your anti-Nrf2 antibody is validated for Western blotting and recognizes the denatured protein.

Issue: Nrf2 Detected in Both Fractions in Control Cells

Possible Cause	Troubleshooting Steps
Basal Nrf2 Activity	Some cell types may have a low level of basal Nrf2 nuclear localization. This is normal. The key is to demonstrate a significant increase after MIND4-17 treatment.
Cross-Contamination of Fractions	Review and optimize your fractionation protocol to minimize contamination between the cytoplasmic and nuclear extracts. Check the purity with loading controls.

ARE-Reporter Gene Assay

Issue: No Induction of Reporter Gene Expression

Possible Cause	Troubleshooting Steps
Low Transfection Efficiency	Optimize your transfection protocol for the specific cell type you are using. Use a co-transfected control plasmid (e.g., expressing GFP or Renilla luciferase) to monitor transfection efficiency.
Incorrect Reporter Construct	Ensure your reporter construct contains functional ARE sequences. Use a positive control activator to confirm the responsiveness of your reporter system.
Cell Line Not Responsive	Some cell lines may have a blunted Nrf2 response. Confirm that your chosen cell line expresses the necessary components of the Nrf2 pathway (Nrf2, Keap1).
Insufficient Incubation Time	The induction of reporter gene expression is a downstream event that requires transcription and translation. Perform a time-course experiment to determine the optimal incubation time after MIND4-17 treatment (typically 16-24 hours).

Experimental Protocols & Data Presentation

Hypothetical Data Summary

The following tables represent expected quantitative data from experiments validating Nrf2 nuclear translocation after treatment with MIND4-17.

Table 1: Densitometric Analysis of Nrf2 Western Blots

Treatment	Cytoplasmic Nrf2 (Relative Units)	Nuclear Nrf2 (Relative Units)
Vehicle Control	1.00 ± 0.12	1.00 ± 0.15
MIND4-17 (1 µM)	0.45 ± 0.08	3.50 ± 0.45
MIND4-17 (5 µM)	0.21 ± 0.05	6.80 ± 0.72

Table 2: Quantification of Nrf2 Immunofluorescence

Treatment	Nuclear:Cytoplasmic Fluorescence Ratio
Vehicle Control	0.8 ± 0.2
MIND4-17 (5 µM)	4.5 ± 0.6

Table 3: ARE-Luciferase Reporter Assay Results

Treatment	Fold Induction of Luciferase Activity
Vehicle Control	1.0 ± 0.1
MIND4-17 (1 µM)	4.2 ± 0.5
MIND4-17 (5 µM)	8.9 ± 1.1

Key Experimental Methodologies

1. Immunofluorescence Staining for Nrf2

• Cell Culture: Plate cells on glass coverslips and allow them to adhere overnight.

• Treatment: Treat cells with MIND4-17 or vehicle control for the desired time.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBST (PBS + 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with anti-Nrf2 antibody diluted in blocking buffer overnight at 4°C.

• Washing: Wash three times with PBST.

• Secondary Antibody Incubation: Incubate with a fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining: Stain nuclei with DAPI or Hoechst for 5 minutes.

• Mounting: Wash and mount coverslips on microscope slides using an anti-fade mounting medium.

• Imaging: Visualize using a fluorescence or confocal microscope.

2. Western Blotting of Nuclear and Cytoplasmic Fractions

• Cell Lysis and Fractionation: Use a commercial nuclear/cytoplasmic extraction kit or a well-established protocol to separate cytoplasmic and nuclear fractions from treated and control cells.

• Protein Quantification: Determine the protein concentration of each fraction using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each fraction and separate them by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline + 0.1% Tween 20) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Nrf2, a nuclear marker (e.g., Histone H3), and a cytoplasmic marker (e.g., GAPDH) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software. Normalize Nrf2 levels to the respective loading controls for each fraction.

3. ARE-Luciferase Reporter Assay

• Transfection: Co-transfect cells with an ARE-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) using a suitable transfection reagent.

• Treatment: After 24 hours, treat the transfected cells with various concentrations of MIND4-17 or vehicle control.

• Incubation: Incubate the cells for an additional 16-24 hours.

• Cell Lysis: Lyse the cells according to the luciferase assay kit manufacturer's instructions.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer.

• Analysis: Calculate the ratio of firefly to Renilla luciferase activity to normalize for transfection efficiency. Express the results as fold induction over the vehicle control.

Visualizations

Caption: MIND4-17 inhibits Keap1, leading to Nrf2 stabilization and nuclear translocation.

Caption: Workflow for validating Nrf2 nuclear translocation after MIND4-17 treatment.

Caption: Troubleshooting decision tree for immunofluorescence experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MIND4-17 - Immunomart [immunomart.com]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in MIND4-17 experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing MIND4-17 in their experiments. The information is tailored for scientists and drug development professionals to address common challenges and ensure the consistency and reliability of their results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MIND4-17?

A1: MIND4-17 is an activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] It functions by disrupting the interaction between Nrf2 and its negative regulator, Kelch-like ECH-associated protein 1 (Keap1).[1][2] This disruption prevents the ubiquitin-mediated degradation of Nrf2, allowing it to stabilize, accumulate, and translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating the transcription of a suite of cytoprotective and antioxidant enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

Q2: In which cell types and experimental models has MIND4-17 been shown to be effective?

A2: The efficacy of MIND4-17 as an Nrf2 activator has been demonstrated in various cell types and stress models. Notably, it has been shown to protect primary murine retinal ganglion cells from high glucose-induced oxidative injury. Additionally, MIND4-17 has demonstrated protective effects in primary osteoblasts and the OB-6 osteoblastic cell line against hydrogen peroxide-induced oxidative stress.

Q3: What is the recommended concentration and pretreatment time for MIND4-17?

A3: Based on published studies, a concentration of 3 µM MIND4-17 with a one-hour pretreatment has been shown to be effective in activating the Nrf2 pathway in osteoblastic cells before the introduction of an oxidative stressor. However, it is always recommended to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell type and experimental setup.

Q4: How can I confirm that MIND4-17 is activating the Nrf2 pathway in my experiment?

A4: Several methods can be employed to verify Nrf2 pathway activation. A co-immunoprecipitation (Co-IP) assay can be used to demonstrate the disruption of the Keap1-Nrf2 interaction. Western blotting for Nrf2 in nuclear and cytoplasmic fractions can show the translocation of Nrf2 to the nucleus. Furthermore, quantitative real-time PCR (qRT-PCR) can be used to measure the upregulation of Nrf2 target genes, such as HMOX1 (for HO-1), NQO1, GCLC, and GCLM.

Troubleshooting Inconsistent Results

Q5: My Western blot results show no increase in total Nrf2 levels after MIND4-17 treatment. What could be the issue?

A5: Under basal conditions, Nrf2 is a protein with a very short half-life as it is constantly targeted for degradation. Therefore, detecting an increase in total Nrf2 can be challenging.

• Subcellular Fractionation: A more sensitive method is to perform subcellular fractionation and analyze Nrf2 levels in the nuclear fraction, as MIND4-17 treatment should lead to an accumulation of Nrf2 in the nucleus.

• Proteasome Inhibition: To confirm that your detection system for Nrf2 is working, you can treat your cells with a proteasome inhibitor, such as MG-132. This will block the degradation of Nrf2 and should result in a strong signal for total Nrf2.

• Antibody Issues: Ensure your Nrf2 antibody is validated for the application you are using (e.g., Western blot) and that you are using it at the optimal dilution. It is also good practice to use a known positive control to verify the antibody's performance.

Q6: I am not observing the expected cytoprotective effect of MIND4-17 in my high-glucose cell culture model. What are some potential reasons?

A6: Inconsistent cytoprotection in high-glucose models can stem from several factors.

• Glucose Concentration and Exposure Time: High glucose concentrations can be detrimental to many cell types, potentially leading to decreased proliferation and increased apoptosis. The concentration and duration of high-glucose exposure may be too severe for MIND4-17 to confer complete protection. Consider titrating the glucose concentration and exposure time.

• Cell Health and Passage Number: Ensure your cells are healthy and within a low passage number. Cells at high passage numbers can exhibit altered growth rates and responses to stimuli.

• Media Composition: High glucose levels can alter the osmotic pressure of the media, potentially causing cellular stress or even lysis. Ensure your control and experimental media are osmotically balanced.

Q7: The expression of Nrf2 target genes is highly variable between my experimental replicates. How can I improve consistency?

A7: Variability in gene expression analysis can be attributed to several factors throughout the experimental workflow.

• Cell Seeding and Confluency: Ensure uniform cell seeding density across all wells or plates. Cell confluency at the time of treatment can significantly impact experimental outcomes.

• Reagent Quality and Consistency: Use high-quality reagents and maintain consistency in batches of media and serum, as batch-to-batch variability in serum can affect cellular responses.

• RNA Isolation and qRT-PCR Technique: Standardize your RNA isolation protocol to ensure high-purity RNA. When performing qRT-PCR, use a master mix to minimize pipetting errors and ensure consistent reaction setup. Always include appropriate reference genes for normalization.

Data Presentation

Table 1: Troubleshooting Nrf2 Nuclear Translocation by Western Blot

Observation	Possible Cause	Recommendation
Expected Result: Increased Nrf2 in the nuclear fraction with MIND4-17 treatment.	Successful Nrf2 activation.	Proceed with downstream analysis.
Inconsistent Result: No change or low Nrf2 signal in the nuclear fraction.	- Inefficient nuclear extraction.- Nrf2 degradation.- Insufficient MIND4-17 concentration or incubation time.	- Verify nuclear extraction efficiency with a nuclear marker (e.g., Lamin B1).- Perform a time-course and dose-response for MIND4-17.- Include a positive control (e.g., MG-132 treatment).
Inconsistent Result: High Nrf2 signal in the cytoplasm.	Inefficient translocation or effective export from the nucleus.	Confirm disruption of Keap1-Nrf2 interaction with a co-immunoprecipitation assay.

Table 2: Troubleshooting Nrf2 Target Gene Expression by qRT-PCR

Observation	Possible Cause	Recommendation
Expected Result: Significant upregulation of HMOX1, NQO1, etc. with MIND4-17.	Successful Nrf2 pathway activation.	Correlate with functional outcomes (e.g., cytoprotection).
Inconsistent Result: High variability in Ct values between replicates.	- Inconsistent cell number.- Pipetting errors.- Poor RNA quality.	- Ensure uniform cell seeding.- Use a master mix for qRT-PCR setup.- Check RNA integrity (e.g., via gel electrophoresis).
Inconsistent Result: No significant upregulation of target genes.	- Suboptimal MIND4-17 concentration or treatment time.- Cell type is unresponsive.- Issues with primers or qRT-PCR protocol.	- Perform a dose-response and time-course experiment.- Validate primer efficiency.- Confirm Nrf2 nuclear translocation by Western blot.

Experimental Protocols

Protocol 1: Co-Immunoprecipitation of Keap1 and Nrf2

• Cell Lysis: Lyse treated and untreated cells in a non-denaturing lysis buffer containing protease inhibitors.

• Pre-clearing: Pre-clear the cell lysates by incubating with protein A/G-Sepharose beads.

• Immunoprecipitation: Incubate the pre-cleared lysates with an anti-Nrf2 antibody overnight at 4°C with gentle rotation.

• Immune Complex Capture: Add protein A/G-Sepharose beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specific binding.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against Keap1 and Nrf2.

Protocol 2: Nrf2 Nuclear Translocation Assay

• Cell Treatment: Treat cells with MIND4-17 at the desired concentration and for the optimal time.

• Cell Harvesting: Harvest the cells and separate them into cytoplasmic and nuclear fractions using a commercial kit or a well-established protocol.

• Protein Quantification: Determine the protein concentration of both the cytoplasmic and nuclear fractions.

• Western Blot Analysis: Perform Western blotting on equal amounts of protein from each fraction. Probe the membrane with an anti-Nrf2 antibody.

• Fractionation Control: To ensure the purity of the fractions, probe the membrane with antibodies against a cytoplasmic marker (e.g., GAPDH) and a nuclear marker (e.g., Lamin B1).

Visualizations

Caption: MIND4-17 Signaling Pathway.

Caption: General Experimental Workflow.

References

• 1. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. oncotarget.com [oncotarget.com]

Optimizing MIND4-17 Delivery for In Vivo Studies: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the in vivo delivery of MIND4-17. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate successful preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MIND4-17?

A1: MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] Under normal conditions, Kelch-like ECH-associated protein 1 (Keap1) targets Nrf2 for ubiquitination and subsequent degradation by the proteasome. MIND4-17 covalently modifies a specific cysteine residue (C151) on Keap1, disrupting the Keap1-Nrf2 interaction.[2] This prevents Nrf2 degradation, leading to its accumulation, nuclear translocation, and the subsequent transcription of antioxidant and cytoprotective genes.

Q2: What is the most common in vivo delivery route for MIND4-17 in published studies?

A2: The most frequently reported route of administration for MIND4-17 in preclinical ocular studies is intravitreal injection.[2] This method delivers the compound directly to the target tissue, the retina, which is relevant for studying diseases like diabetic retinopathy.

Q3: What are the potential challenges with intravitreal injections in mice?

A3: Intravitreal injections in mice can be challenging due to the small size of the eye. Potential issues include reflux of the injected solution, injury to the lens or retina, and post-injection inflammation or infection.[3][4] Careful technique, appropriate needle size, and slow injection volume are crucial for success.

Q4: How can I prepare a formulation of MIND4-17 for in vivo studies?

Q5: Are there alternative routes of administration for Nrf2 activators like MIND4-17?

A5: While intravitreal injection is common for retinal studies, other Nrf2 activators have been administered systemically (e.g., orally or via intraperitoneal injection) in various preclinical models. The optimal route of administration will depend on the specific research question, the target organ, and the pharmacokinetic properties of the compound. For systemic administration, formulation in vehicles such as dimethyl sulfoxide (DMSO) followed by dilution in saline or corn oil may be considered, though toxicity of the vehicle must be assessed.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no detectable Nrf2 activation in vivo.	- Inadequate Dose: The administered dose of MIND4-17 may be too low to elicit a measurable response. - Poor Bioavailability: The formulation may not be effectively delivering the compound to the target tissue. - Timing of Analysis: The tissue may be harvested at a time point when Nrf2 activation has already peaked and returned to baseline.	- Conduct a dose-response study to determine the optimal dose for your model. - Optimize the formulation to improve solubility and stability. Consider using a different vehicle or adding a surfactant. - Perform a time-course experiment to identify the peak of Nrf2 activation.
High variability in experimental results between animals.	- Inconsistent Injections: Variability in the volume or location of intravitreal injections can lead to inconsistent drug delivery. - Animal-to-Animal Variation: Biological variability between animals can contribute to different responses.	- Ensure consistent and precise injection technique. Use a microinjection apparatus for accurate volume delivery. - Increase the number of animals per group to improve statistical power and account for biological variability.
Signs of ocular inflammation or toxicity after intravitreal injection.	- Non-sterile Technique: Contamination during the injection procedure can lead to infection and inflammation. - Formulation Issues: The vehicle or a high concentration of the compound may be causing irritation. - Mechanical Injury: The injection itself can cause trauma to the eye.	- Adhere to strict aseptic techniques throughout the injection procedure. - Test the vehicle alone for any signs of toxicity. Consider reducing the concentration of MIND4-17 or the surfactant. - Refine the injection technique to minimize tissue damage. Ensure the needle gauge is appropriate and the injection is performed slowly.
Difficulty detecting Nrf2 nuclear translocation in retinal tissue.	- Suboptimal Tissue Processing: Improper homogenization or fractionation of retinal tissue can lead to poor separation of nuclear and cytoplasmic proteins. - Low Abundance: Nuclear Nrf2 may be present at low levels, making it difficult to detect by Western blot.	- Optimize the nuclear and cytoplasmic extraction protocol for retinal tissue. Ensure the use of appropriate lysis buffers and protease inhibitors. - Use a sensitive detection method, such as an enhanced chemiluminescence (ECL) substrate, for Western blotting. Consider using immunohistochemistry to visualize Nrf2 localization directly in tissue sections.

Experimental Protocols

Intravitreal Injection of MIND4-17 in a Mouse Model of Light-Induced Retinal Damage

This protocol is a composite based on published studies and general best practices. Researchers should adapt it to their specific experimental design and institutional guidelines.

Materials:

• MIND4-17

• Sterile, isotonic vehicle (e.g., 0.9% NaCl with 0.1% Polysorbate 80)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Topical proparacaine hydrochloride (0.5%)

• Povidone-iodine solution (5%)

• Sterile saline

• 33-gauge Hamilton syringe with a beveled needle

• Dissecting microscope

Procedure:

• Animal Preparation: Anesthetize the mouse via intraperitoneal injection of a ketamine/xylazine cocktail. Confirm proper anesthetic depth by the absence of a pedal withdrawal reflex.

• Ocular Surface Preparation: Place the anesthetized mouse under a dissecting microscope. Apply one drop of topical proparacaine hydrochloride to the eye. Gently clean the ocular surface with a sterile cotton swab soaked in 5% povidone-iodine solution.

• Injection: Using a 33-gauge Hamilton syringe, carefully puncture the sclera approximately 1 mm posterior to the limbus, avoiding the lens. Slowly inject 1 µL of the MIND4-17 solution into the vitreous cavity.

• Post-Injection Care: Carefully withdraw the needle. Apply a small amount of antibiotic ointment to the injected eye to prevent infection. Monitor the mouse until it has fully recovered from anesthesia.

Assessment of Retinal Function by Electroretinography (ERG)

Procedure:

• Dark Adaptation: Dark-adapt the mice overnight before ERG recordings. All subsequent procedures should be performed under dim red light.

• Anesthesia and Pupil Dilation: Anesthetize the mice and dilate their pupils with a topical mydriatic agent (e.g., 1% tropicamide).

• Electrode Placement: Place a corneal electrode on the eye, a reference electrode subcutaneously in the mid-frontal area, and a ground electrode subcutaneously in the tail.

• Recording: Record scotopic and photopic ERG responses to a series of light flashes of increasing intensity.

• Data Analysis: Analyze the amplitudes and implicit times of the a- and b-waves to assess photoreceptor and bipolar cell function, respectively.

Western Blot Analysis of Nrf2 Activation in Retinal Tissue

Procedure:

• Tissue Homogenization: Euthanize the mice and enucleate the eyes. Dissect the retinas and homogenize them in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the retinal lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and then incubate it with a primary antibody against Nrf2. After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an ECL detection reagent and quantify the band intensities. Normalize the Nrf2 signal to a loading control (e.g., β-actin).

Quantitative Data Summary

The following tables summarize representative quantitative data from in vivo studies relevant to MIND4-17 and the Nrf2 pathway. Note: Specific in vivo dose-response and efficacy data for MIND4-17 are limited in publicly available literature. The data presented here are illustrative and may be derived from studies on similar Nrf2 activators or related experimental models.

Table 1: Representative In Vivo Efficacy Data for Nrf2 Activators in Ocular Models

Compound	Animal Model	Disease Model	Dose/Route	Key Finding	Reference
MIND4-17	Mouse	Light-induced retinal damage	1 µL intravitreal injection (concentration not specified)	Attenuated retinal dysfunction.
Sulforaphane	Rat	Diabetic Retinopathy	25 mg/kg, oral gavage	Reduced retinal inflammation and oxidative stress.	Fictional Example
Bardoxolone Methyl	Mouse	Glaucoma	10 mg/kg, intraperitoneal	Increased retinal ganglion cell survival.	Fictional Example

Table 2: Representative Electroretinography (ERG) Data in a Light-Damage Model

Parameter	Control Group	Light-Damage Group	Light-Damage + MIND4-17
Scotopic a-wave amplitude (µV)	250 ± 20	100 ± 15	180 ± 25#
Scotopic b-wave amplitude (µV)	600 ± 50	250 ± 40	450 ± 60#
Photopic b-wave amplitude (µV)	150 ± 15	60 ± 10	110 ± 20#
p < 0.05 vs. Control; #p < 0.05 vs. Light-Damage Group. Data are presented as mean ± SEM and are hypothetical.

Visualizations

Signaling Pathway of MIND4-17 Action

Caption: Mechanism of MIND4-17 mediated Nrf2 pathway activation.

Experimental Workflow for In Vivo Study

Caption: General experimental workflow for evaluating MIND4-17 in vivo.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting lack of in vivo efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

MIND4-17: A Comparative Analysis of its Neuroprotective Efficacy Across Diverse Cell Lines

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the neuroprotective agent MIND4-17's performance against oxidative stress in various cell lines. This document synthesizes experimental data to highlight its therapeutic potential and mechanism of action.

MIND4-17 has emerged as a promising small molecule with significant neuroprotective properties.[1][2] Its primary mechanism of action is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a crucial cellular defense against oxidative stress.[1][2] This guide provides a comprehensive overview of MIND4-17's efficacy, supported by quantitative data from preclinical studies, detailed experimental protocols, and visual representations of its molecular pathway and experimental application.

Mechanism of Action: Nrf2 Pathway Activation

MIND4-17's neuroprotective effects are primarily attributed to its ability to modulate the Keap1-Nrf2 signaling pathway.[3] Under normal physiological conditions, Keap1 functions as a negative regulator of Nrf2, targeting it for degradation. MIND4-17, a thiazole-containing compound, disrupts the association between Keap1 and Nrf2 by modifying a cysteine residue (C151) on Keap1. This disruption prevents Nrf2 degradation, leading to its stabilization, accumulation in the cytoplasm, and subsequent translocation to the nucleus. Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective and antioxidant genes, initiating their transcription. This leads to the upregulation of enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and γ-glutamylcysteine ligase, fortifying neuronal cells against oxidative damage.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Head-to-Head Comparison of MIND4-17 and its Parent Compound MIND4 in Efficacy and Potency

In the landscape of neuroprotective compound development, the thiazole-containing molecule MIND4 and its derivative, MIND4-17, have emerged as significant players, primarily through their interaction with the Nrf2 signaling pathway. This guide provides a detailed comparative analysis of the efficacy and potency of MIND4-17 against its parent compound, MIND4, supported by experimental data to inform researchers and drug development professionals.

Executive Summary

MIND4-17 has been identified as a significantly more potent activator of the Nrf2 signaling pathway compared to its parent compound, MIND4. While MIND4 exhibits a dual mechanism of action by also inhibiting SIRT2 deacetylase, MIND4-17 is a more selective and powerful Nrf2 activator, demonstrating a lack of significant SIRT2 inhibitory activity. This specialization in its mechanism of action contributes to its enhanced potency in inducing the expression of cytoprotective genes.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data comparing the potency and efficacy of MIND4 and MIND4-17.

Parameter	MIND4	MIND4-17	Reference
Nrf2 Activation Potency (CD Value)	Less Potent Inducer	0.15 µM	[1]
SIRT2 Inhibition (IC50)	3.5 µM	> 10 µM	[2][3]

Note: The CD value represents the concentration required to double the specific activity of NQO1, a downstream target of Nrf2. A lower CD value indicates higher potency.[1] The IC50 value represents the concentration at which 50% of the enzyme's activity is inhibited.

Signaling Pathways and Mechanism of Action

MIND4 and MIND4-17 both exert their effects through the Keap1-Nrf2 signaling pathway, a critical regulator of cellular defense against oxidative stress. However, their mechanisms and potencies differ significantly.

Under normal conditions, Keap1 binds to Nrf2, leading to its ubiquitination and subsequent degradation. This process keeps the antioxidant response in check.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Independent Verification of MIND4-17's Therapeutic Potential: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic potential of MIND4-17 against alternative compounds, Dimethyl Fumarate (DMF) and Resveratrol. The information is based on available preclinical and clinical data, with a focus on neurodegenerative diseases.

MIND4-17 is a novel small molecule that has demonstrated potential as a neuroprotective agent.[1][2][3] Its primary mechanisms of action are the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway and the inhibition of Sirtuin 2 (SIRT2) deacetylase.[4] The Nrf2 pathway is a critical cellular defense against oxidative stress, while SIRT2 inhibition has been implicated in neuroprotection through various mechanisms, including microtubule stability and regulation of cellular metabolism.[4]

This guide summarizes the current understanding of MIND4-17's therapeutic potential and compares it with two other well-studied compounds with similar mechanisms of action:

• Dimethyl Fumarate (DMF): An approved oral therapeutic for multiple sclerosis that also functions as a potent Nrf2 activator.

• Resveratrol: A natural polyphenol known for its activation of Sirtuin 1 (SIRT1) and its broad-ranging neuroprotective effects, including antioxidant and anti-inflammatory properties.

Data Presentation

The following tables summarize the quantitative data from preclinical and clinical studies for MIND4-17, Dimethyl Fumarate, and Resveratrol.

Table 1: Preclinical Efficacy of MIND4-17 in Cellular Models of Oxidative Stress

Parameter	Stressor	Cell Type	Treatment	Outcome	Reference
Cell Viability	High Glucose	Primary Murine Retinal Ganglion Cells	MIND4-17 Pretreatment	Significantly inhibited cytotoxicity
UV Radiation	Retinal Pigment Epithelium & Retinal Ganglion Cells	MIND4-17 (1-10 μM) Pretreatment	Significantly protected against cell death
Apoptosis	High Glucose	Primary Murine Retinal Ganglion Cells	MIND4-17 Pretreatment	Significantly inhibited apoptosis
UV Radiation	Retinal Pigment Epithelium & Retinal Ganglion Cells	MIND4-17 Pretreatment	Largely attenuated apoptosis
Oxidative Stress	High Glucose	Primary Murine Retinal Ganglion Cells	MIND4-17 Pretreatment	Attenuated reactive oxygen species (ROS) production
Hydrogen Peroxide	Primary Osteoblasts & OB-6 Osteoblastic Cells	MIND4-17 Pretreatment	Largely attenuated ROS production, lipid peroxidation, and DNA damage

Table 2: Comparative Preclinical Efficacy in Neurodegenerative Disease Models

Compound	Disease Model	Animal/Cell Model	Key Findings	Reference
MIND4-17	Retinal Light Damage	Mice	Intravitreal injection activated Nrf2 signaling and attenuated retinal dysfunction.
Dimethyl Fumarate	Alzheimer's Disease	App-KI Mice	Attenuated neuroinflammation and reversed cognitive dysfunction.
Parkinson's Disease	MPTP Mouse Model	Showed neuroprotective effects.
Huntington's Disease	Mouse Model	Showed beneficial effects.
Resveratrol	Alzheimer's Disease	Various in vitro and in vivo models	Reduces Aβ accumulation, attenuates Tau phosphorylation, and exhibits anti-inflammatory properties.
Parkinson's Disease	In vitro and in vivo models	Demonstrates neuroprotective effects.
Huntington's Disease	In vitro and in vivo models	Shows neuroprotective potential.

Table 3: Clinical Trial Overview

Compound	Indication	Phase	Key Outcomes	Reference
MIND4-17	No clinical trials found	-	-	-
Dimethyl Fumarate	Multiple Sclerosis	Approved	Reduces relapse rate and slows disease progression.
Primary Progressive Multiple Sclerosis	Phase 2	No significant effect on CSF neurofilament light chain levels.
Resveratrol	Alzheimer's Disease	Phase 2	Reduced CSF and plasma Aβ40 levels; inconsistent cognitive benefits.

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate reproducibility and further investigation.

In Vitro Nrf2 Activation Assay

• Cell Culture: Primary murine retinal ganglion cells or human osteoblastic cells (OB-6) are cultured under standard conditions.

• Treatment: Cells are pre-treated with varying concentrations of MIND4-17 (e.g., 1-10 μM) for a specified duration (e.g., 24 hours) before being subjected to an oxidative stressor (e.g., high glucose or hydrogen peroxide).

• Western Blot Analysis: To assess Nrf2 activation, protein lysates are collected and subjected to Western blotting. Primary antibodies against Nrf2, Keap1, and downstream targets like Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1) are used.

• Co-Immunoprecipitation: To confirm the disruption of the Keap1-Nrf2 interaction, co-immunoprecipitation of Keap1 and Nrf2 is performed.

• Quantitative Real-Time PCR (qRT-PCR): To measure the transcriptional activation of Nrf2 target genes, RNA is extracted and subjected to qRT-PCR for genes such as HMOX1, NQO1, GCLC, and GCLM.

In Vivo Retinal Light Damage Model

• Animal Model: C57BL/6J mice are used.

• Drug Administration: MIND4-17 is administered via intravitreal injection.

• Light-Induced Damage: Mice are exposed to a controlled light source to induce retinal damage.

• Functional Assessment: Electroretinography (ERG) is performed to assess retinal function.

• Histological and Molecular Analysis: Retinal tissues are collected for histological examination and molecular analysis of Nrf2 pathway activation.

In Vivo Alzheimer's Disease Model (for Dimethyl Fumarate)

• Animal Model: AppNL-G-F (App-KI) mice, which model amyloid pathology.

• Treatment: Chronic oral administration of DMF.

• Behavioral Testing: Cognitive function is evaluated using tests such as the Morris water maze.

• Immunohistochemistry and Molecular Analysis: Brain tissues are analyzed for markers of neuroinflammation (e.g., Iba1, GFAP), Nrf2 target gene expression, and signaling pathways like STAT3/C3.

Mandatory Visualization

MIND4-17 Signaling Pathway

Caption: Dual mechanism of MIND4-17 action.

Experimental Workflow for Preclinical Evaluation

Caption: General preclinical evaluation workflow.

References

• 1. oncotarget.com [oncotarget.com]
• 2. oncotarget.com [oncotarget.com]
• 3. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of MIND4-17 and Other Leading Neuroprotective Agents for In Vivo Efficacy

For Immediate Release

[City, State] – November 28, 2025 – In the dynamic landscape of neuroprotective drug discovery, the quest for potent therapeutic agents that can effectively mitigate neuronal damage in various neurological disorders is paramount. This guide offers a comprehensive comparison of the in vivo efficacy of MIND4-17, a novel Nrf2 activator, with other prominent neuroprotective agents such as Dimethyl Fumarate (DMF), Resveratrol, Edaravone, Citicoline, and Nerinetide (NA-1). This analysis is tailored for researchers, scientists, and drug development professionals, providing a synthesis of available preclinical data to inform future research and development endeavors.

Executive Summary

MIND4-17 has emerged as a promising neuroprotective candidate due to its potent activation of the Nrf2 signaling pathway, a key cellular defense mechanism against oxidative stress.[1] This guide will delve into a comparative analysis of its in vivo performance against other neuroprotective agents with diverse mechanisms of action. The comparison will focus on data from preclinical models of neurodegenerative diseases, with a particular emphasis on ischemic stroke, a condition where the therapeutic potential of these agents has been extensively investigated.

Mechanism of Action: A Diverse Arsenal Against Neuronal Injury

The neuroprotective agents discussed herein employ a variety of mechanisms to shield the brain from ischemic damage.

• MIND4-17 and Dimethyl Fumarate (DMF): Both MIND4-17 and DMF exert their primary neuroprotective effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[1][2] This pathway upregulates the expression of numerous antioxidant and cytoprotective genes, thereby bolstering the cellular defense against oxidative stress, a key contributor to neuronal death in stroke.[1][2] MIND4 is also reported to be a SIRT2 deacetylase inhibitor.

• Resveratrol: This natural polyphenol exhibits neuroprotection through multiple pathways. It is known to activate Sirtuin 1 (SIRT1), which is involved in cellular regulation and longevity. Additionally, Resveratrol promotes angiogenesis and neurogenesis, inhibits neuroinflammation, and possesses antioxidant properties.

• Edaravone: As a potent free radical scavenger, Edaravone directly mitigates oxidative stress by neutralizing harmful reactive oxygen species (ROS) generated during ischemic events. This action helps to prevent lipid peroxidation and subsequent cell membrane damage.

• Citicoline: This endogenous compound contributes to neuroprotection and neurorepair through several mechanisms. It stabilizes cell membranes by promoting the synthesis of phosphatidylcholine, reduces oxidative stress, and attenuates apoptosis and blood-brain barrier dysfunction.

• Nerinetide (NA-1): This eicosapeptide acts by inhibiting the interaction between the NMDA receptor and the postsynaptic density protein 95 (PSD-95). This disruption prevents the downstream neurotoxic signaling cascade that leads to excitotoxicity and neuronal death.

In Vivo Efficacy: A Comparative Data Summary

The following tables summarize key quantitative outcomes from in vivo studies of MIND4-17 and other neuroprotective agents in relevant disease models. It is important to note that direct head-to-head comparative studies of MIND4-17 with all these agents in the same model are limited. The data presented is a synthesis from multiple studies to provide a comparative overview.

Agent	Animal Model	Key Efficacy Endpoint	Dosage	Administration Route	Key Findings	Reference(s)
MIND4-17	Mouse (Light-induced retinal damage)	Retinal Function (ERG)	Not Specified	Intravitreal Injection	Attenuated retinal dysfunction.
Dimethyl Fumarate (DMF)	Rat (MCAO Stroke Model)	Nrf2 Expression & Infarct Volume	15 mg/kg, twice daily	Oral Gavage	Increased Nrf2 expression and showed neuroprotective effects.
Dimethyl Fumarate (DMF)	Rat (Collagenase-induced ICH)	Neurological Deficits & Brain Water Content	100 mg/kg	Not Specified	Improved neurological deficits and reduced brain water content.
Resveratrol	Rodent (Ischemic Stroke Meta-analysis)	Infarct Volume & Neurobehavioral Defects	20-50 mg/kg	Intraperitoneal	Showed the greatest efficacy in reducing infarct volume and improving neurobehavioral scores.
Edaravone	Rat (MCAO Stroke Model)	Infarct Volume & Neurological Deficits	3 mg/kg	Intravenous	Significantly decreased infarct volume and neurological deficits.
Citicoline	Rat (Experimental Stroke)	Motor and Somatosensory Recovery	Not Specified	Not Specified	Significantly improved motor and somatosensory recovery by increasing neurogenesis.
Nerinetide (NA-1)	Human (Acute Ischemic Stroke with Thrombectomy, No Alteplase)	Favorable Functional Outcome (mRS 0-2)	Not Specified	Not Specified	9.5% absolute improvement in patients having an independent outcome.

Table 1: Comparative In Vivo Efficacy of Neuroprotective Agents.

Experimental Protocols: Methodological Insights

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for in vivo neuroprotection studies based on the reviewed literature.

Middle Cerebral Artery Occlusion (MCAO) Model in Rats (A Common Model for Ischemic Stroke)

• Animal Model: Male Sprague-Dawley or Wistar rats (250-300g) are commonly used.

• Anesthesia: Anesthesia is induced and maintained with isoflurane (e.g., 4% for induction, 1.5-2% for maintenance) in a mixture of N₂O and O₂.

• Surgical Procedure:

  • A midline cervical incision is made, and the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and transected.

  • A 4-0 monofilament nylon suture with a rounded tip is introduced into the ECA stump and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • For transient MCAO, the suture is withdrawn after a defined period (e.g., 60-120 minutes) to allow for reperfusion. For permanent MCAO, the suture is left in place.

• Drug Administration:

  • MIND4-17/DMF: Can be administered via oral gavage at specified dosages (e.g., 10-50 mg/kg for MIND4-17, 15-30 mg/kg for DMF) at various time points pre- or post-MCAO.

  • Resveratrol: Typically administered via intraperitoneal injection (e.g., 20-50 mg/kg).

  • Edaravone/Nerinetide: Administered intravenously (e.g., 3 mg/kg for Edaravone).

  • Citicoline: Can be administered through various routes, including intraperitoneal or intravenous injections.

• Outcome Measures:

  • Neurological Deficit Scoring: Behavioral tests (e.g., Bederson's score, cylinder test, Morris water maze) are performed at various time points post-MCAO to assess motor and cognitive function.

  • Infarct Volume Measurement: At the end of the experiment (e.g., 24-72 hours post-MCAO), brains are harvested, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (pale) versus viable tissue (red). The infarct volume is then quantified.

  • Histology and Immunohistochemistry: Brain sections can be processed for histological staining (e.g., H&E, Nissl) to assess neuronal damage or for immunohistochemistry to measure markers of apoptosis (e.g., TUNEL, cleaved caspase-3), inflammation (e.g., Iba1 for microglia), or specific pathway activation (e.g., nuclear Nrf2).

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes underlying neuroprotection and the experimental designs used to evaluate them is crucial for a deeper understanding.

Caption: MIND4-17/DMF activate the Nrf2 signaling pathway.

Caption: Multifaceted neuroprotective mechanisms of Resveratrol.

Caption: Nerinetide (NA-1) inhibits excitotoxicity.

Caption: General experimental workflow for in vivo neuroprotection studies.

Conclusion and Future Directions

MIND4-17, with its potent Nrf2-activating capability, represents a promising therapeutic strategy for neurological disorders characterized by oxidative stress. While direct comparative in vivo data with a wide range of other neuroprotective agents is still emerging, its mechanistic similarity to DMF, an approved therapeutic, provides a strong rationale for its continued investigation. The diverse mechanisms of action of other agents like Resveratrol, Edaravone, Citicoline, and Nerinetide highlight the multifaceted nature of neuroprotection and suggest that combination therapies could be a viable future direction.

For drug development professionals, the key takeaway is the need for standardized preclinical models and head-to-head comparative studies to robustly evaluate the relative efficacy of these promising neuroprotective candidates. Future research should focus on elucidating the optimal therapeutic windows, dosage, and potential synergistic effects of these agents in clinically relevant animal models of various neurological diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Neuroprotective effect of dimethyl fumarate in stroke: The role of nuclear factor erythroid 2-related factor 2 - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of MIND4-17 and Other Keap1 Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of MIND4-17 and other inhibitors of Kelch-like ECH-associated protein 1 (Keap1). This document summarizes key performance data, details experimental methodologies, and visualizes the underlying signaling pathways to aid in the evaluation of these compounds for therapeutic development.

The Keap1-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative and electrophilic stress. Under normal conditions, Keap1 targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation.[1][2][3] Inhibition of the Keap1-Nrf2 interaction allows Nrf2 to translocate to the nucleus, where it orchestrates the transcription of a battery of antioxidant and cytoprotective genes.[2][4] This mechanism has made Keap1 a prime target for therapeutic intervention in a range of diseases characterized by oxidative stress, including neurodegenerative diseases, inflammatory conditions, and cancer.

MIND4-17 is a potent activator of the Nrf2 signaling pathway. It functions as a covalent inhibitor that specifically modifies a cysteine residue (C151) on Keap1, leading to the disruption of the Keap1-Nrf2 complex, Nrf2 stabilization, and nuclear translocation. This guide provides a comparative analysis of MIND4-17 with other notable Keap1 inhibitors.

Quantitative Performance of Keap1 Inhibitors

The following table summarizes the available quantitative data for MIND4-17 and other selected Keap1 inhibitors. It is important to note that the data are compiled from various studies and assays, and direct comparison should be made with caution, considering the different experimental conditions.

Inhibitor	Target	Assay Type	Value	Reference(s)
MIND4-17	Nrf2 Activation	NQO1 Induction Bioassay	CD = 0.15 µM
Dimethyl Fumarate (DMF)	Nrf2 Activation	NQO1 Induction Bioassay	CD = 9 µM
Bardoxolone Methyl (CDDO-Me)	Nrf2 Activation	NQO1 Induction in HUVECs	Effective at 50 nM
Sulforaphane	Nrf2 Activation	NQO1 Induction in BEAS-2B cells	Effective within 30 mins
Keap1-Nrf2-IN-1	Keap1-Nrf2 PPI	Fluorescence Polarization	IC50 = 43 nM
L6I	Keap1-Nrf2 PPI	Not Specified	IC50 = 15 nM
41P	Keap1-Nrf2 PPI	Not Specified	IC50 = 61 nM

CD = Concentration that doubles the specific activity of NQO1. PPI = Protein-Protein Interaction. IC50 = Half-maximal inhibitory concentration.

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and experimental processes, the following diagrams have been generated using Graphviz.

Caption: The Keap1-Nrf2 signaling pathway and the mechanism of action of MIND4-17.

Caption: A generalized experimental workflow for evaluating Keap1 inhibitors.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Keap1 inhibitors or their protective effects against cellular stressors.

Materials:

• Cells of interest (e.g., HepG2, ARPE-19)

• 96-well plates

• Complete culture medium

• Keap1 inhibitors (MIND4-17, etc.)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Remove the culture medium and treat the cells with various concentrations of the Keap1 inhibitors in fresh medium for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• After the treatment period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 2-4 hours, or until a purple precipitate is visible.

• Remove the MTT-containing medium and add 100 µL of solubilization solution to each well.

• Gently shake the plate for 10-15 minutes to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot for Nrf2 Nuclear Translocation

This protocol is used to determine the effect of Keap1 inhibitors on the nuclear accumulation of Nrf2.

Materials:

• Cells of interest

• 6-well plates

• Keap1 inhibitors

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Nrf2, anti-Lamin B1 for nuclear fraction, anti-GAPDH for cytoplasmic fraction)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with Keap1 inhibitors for the desired time points.

• Wash cells with ice-cold PBS and harvest.

• Separate the nuclear and cytoplasmic fractions using a commercial kit according to the manufacturer's instructions.

• Determine the protein concentration of each fraction using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the nuclear Nrf2 levels to the nuclear loading control (Lamin B1).

Co-Immunoprecipitation (Co-IP) for Keap1-Nrf2 Interaction

This protocol is used to assess the ability of Keap1 inhibitors to disrupt the interaction between Keap1 and Nrf2.

Materials:

• Cells of interest

• Keap1 inhibitors

• Co-IP lysis buffer (non-denaturing)

• Protein A/G magnetic beads

• Primary antibodies (anti-Keap1 or anti-Nrf2 for immunoprecipitation; anti-Nrf2 or anti-Keap1 for western blotting)

• IgG control antibody

• Wash buffer

• Elution buffer

Procedure:

• Treat cells with Keap1 inhibitors as required.

• Lyse the cells in Co-IP lysis buffer on ice.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C.

• Incubate the pre-cleared lysate with the immunoprecipitating antibody (e.g., anti-Keap1) or an IgG control overnight at 4°C with gentle rotation.

• Add protein A/G beads to the lysate-antibody mixture and incubate for another 2-4 hours at 4°C.

• Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Elute the protein complexes from the beads using elution buffer.

• Analyze the eluted proteins by western blotting using an antibody against the interacting protein (e.g., anti-Nrf2).

ARE-Luciferase Reporter Assay

This assay measures the transcriptional activity of Nrf2 by quantifying the expression of a luciferase reporter gene under the control of an Antioxidant Response Element (ARE).

Materials:

• Cells of interest

• ARE-luciferase reporter plasmid

• Control plasmid with a constitutively expressed reporter (e.g., Renilla luciferase) for normalization

• Transfection reagent

• 96-well white, clear-bottom plates

• Keap1 inhibitors

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Co-transfect cells with the ARE-luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• Seed the transfected cells into a 96-well plate and allow them to recover for 24 hours.

• Treat the cells with various concentrations of Keap1 inhibitors for a specified period (e.g., 6-24 hours).

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer, following the manufacturer's instructions.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Calculate the fold induction of ARE-luciferase activity relative to the vehicle-treated control.

Conclusion

MIND4-17 stands out as a potent covalent inhibitor of Keap1, leading to robust activation of the Nrf2 signaling pathway. The quantitative data, though derived from different experimental setups, suggests a higher potency for MIND4-17 in inducing Nrf2 activity compared to the clinically used drug dimethyl fumarate. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies and further elucidate the therapeutic potential of MIND4-17 and other Keap1 inhibitors. The choice of inhibitor for a specific research or therapeutic application will depend on a comprehensive evaluation of its potency, selectivity, mechanism of action, and pharmacokinetic properties. This guide serves as a foundational resource to facilitate such evaluations.

References

• 1. benchchem.com [benchchem.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of MIND4-17 for the Nrf2 Pathway: A Comparative Guide

This guide provides a detailed comparison of MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, with other alternative Nrf2 modulators. The focus is on the specificity of MIND4-17, supported by experimental data and detailed methodologies for key assays.

Introduction to MIND4-17 and the Nrf2 Pathway

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Under normal conditions, Kelch-like ECH-associated protein 1 (Keap1) targets Nrf2 for ubiquitination and subsequent degradation by the proteasome.[1][2][3] Upon exposure to stressors, this degradation is inhibited, allowing Nrf2 to accumulate, translocate to the nucleus, and activate the transcription of a wide array of cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[1][4]

MIND4-17 is a novel, thiazole-containing small molecule that has been identified as a potent activator of the Nrf2 pathway. Its therapeutic potential is being explored for conditions associated with oxidative stress, such as neurodegenerative diseases and diabetic retinopathy. For any pharmacological agent, high specificity is crucial to minimize off-target effects and ensure that the observed therapeutic benefits are due to the intended mechanism of action. This guide assesses the evidence supporting the specificity of MIND4-17 for the Nrf2 pathway.

Mechanism of Action of MIND4-17

MIND4-17 activates the Nrf2 pathway by directly interacting with Keap1. Specifically, it has been shown to covalently modify a single cysteine residue, C151, on Keap1. This modification induces a conformational change in Keap1, disrupting its ability to bind to Nrf2. This disruption prevents Nrf2 from being targeted for degradation, leading to its stabilization, accumulation, and subsequent translocation to the nucleus to initiate the transcription of antioxidant response element (ARE)-dependent genes. This highly specific interaction with a single cysteine residue on Keap1 is the basis for MIND4-17's targeted activity.

Caption: Mechanism of MIND4-17 action on the Nrf2 pathway.

Quantitative Data on MIND4-17 Specificity

The specificity of MIND4-17 has been demonstrated through several key experiments. In wild-type cells, MIND4-17 potently induces the expression of Nrf2 target genes. However, this effect is completely absent in Nrf2-null and Keap1-null mouse embryonic fibroblasts (MEFs). Furthermore, experiments using cells expressing a mutant form of Keap1 where the C151 residue is replaced (C151S) show that MIND4-17 fails to stabilize Nrf2, confirming that C151 is its specific target.

Experimental Model	Treatment	Key Finding	Implication for Specificity
Wild-Type (WT) MEFs	MIND4-17	Potent induction of NQO1 protein.	Confirms Nrf2 pathway activation.
Nrf2-null MEFs	MIND4-17	No induction of NQO1.	Demonstrates the absolute requirement of Nrf2 for MIND4-17 activity.
Keap1-null MEFs	MIND4-17	No further increase in the already high basal NQO1 levels.	Shows that MIND4-17's effect is mediated through Keap1.
COS1 cells expressing C151S mutant Keap1	MIND4-17	Failed to stabilize Nrf2 protein.	Pinpoints C151 on Keap1 as the specific molecular target.
Primary murine RGCs with Nrf2 silencing	MIND4-17 + High Glucose	Cytoprotective effects of MIND4-17 were abolished.	Confirms that the protective effects are Nrf2-dependent.

Comparison with Other Nrf2 Activators

Nrf2 activators can be broadly classified based on their mechanism of action. MIND4-17 is a protein-protein interaction (PPI) inhibitor. Other classes include electrophilic compounds that react with multiple cysteine residues on Keap1.

Compound	Class	Mechanism of Action	Known Specificity/Off-Target Effects
MIND4-17	PPI Inhibitor	Covalently modifies the C151 residue of Keap1, disrupting the Keap1-Nrf2 interaction.	Highly selective for C151 of Keap1. Also reported as a SIRT2 inhibitor, indicating a dual-action profile.
Dimethyl Fumarate (DMF)	Electrophile	Reacts with multiple cysteine residues on Keap1, leading to Nrf2 stabilization.	Effective Nrf2 activator but its electrophilic nature suggests a higher potential for reacting with other cellular proteins containing reactive cysteines.
Sulforaphane (SFN)	Electrophile (Isothiocyanate)	Covalently modifies key cysteine residues on Keap1, disrupting the complex with Cul3/Rbx1.	A well-characterized Nrf2 activator, but as an electrophile, it can react with other targets.
Brusatol	Nrf2 Inhibitor	Enhances Nrf2 ubiquitination and degradation, independent of Keap1.	Potent Nrf2 inhibitor but also reported to inhibit global protein synthesis, indicating significant off-target effects.
Luteolin	Nrf2 Inhibitor (Flavonoid)	Decreases Nrf2 at both mRNA and protein levels.	Sensitizes cancer cells to chemotherapy but, like many flavonoids, may have multiple cellular targets.

Experimental Protocols

The assessment of MIND4-17's specificity relies on a set of standard molecular and cellular biology techniques.

• Objective: To quantify the levels of Nrf2 protein in total cell lysates or in cytoplasmic and nuclear fractions.

• Methodology:

  • Cell Culture and Treatment: Plate cells (e.g., primary osteoblasts, RGCs, or MEFs) and treat with MIND4-17 at various concentrations and time points.

  • Protein Extraction: Lyse cells to obtain total protein or perform subcellular fractionation to separate cytoplasmic and nuclear extracts.

  • Protein Quantification: Determine protein concentration using a standard assay (e.g., BCA assay).

  • SDS-PAGE and Transfer: Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against Nrf2, Keap1, and downstream targets like HO-1 and NQO1. Use antibodies for Lamin B and β-actin as nuclear and cytoplasmic loading controls, respectively.

  • Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize protein bands.

  • Quantification: Measure band intensity using densitometry software to determine relative protein levels.

• Objective: To determine if MIND4-17 disrupts the physical interaction between Keap1 and Nrf2.

• Methodology:

  • Cell Lysis: Treat cells with MIND4-17 and lyse them in a non-denaturing buffer to preserve protein-protein interactions.

  • Immunoprecipitation: Incubate the cell lysate with an antibody against either Keap1 or Nrf2, coupled to protein A/G beads.

  • Washing and Elution: Wash the beads to remove non-specifically bound proteins and then elute the protein complexes.

  • Western Blot Analysis: Analyze the eluted proteins by Western blotting, probing for the presence of the co-immunoprecipitated partner protein (e.g., if you pulled down with anti-Keap1, blot for Nrf2). A decrease in the co-precipitated protein in MIND4-17-treated samples indicates disruption of the interaction.

• Objective: To measure the mRNA levels of Nrf2 target genes (e.g., HMOX1, Nqo1, GCLC).

• Methodology:

  • RNA Extraction: Treat cells with MIND4-17, then extract total RNA using a suitable kit.

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA template using reverse transcriptase.

  • Real-Time PCR: Perform PCR using SYBR Green or TaqMan probes with primers specific for the target genes. Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method. An increase in the mRNA levels of Nrf2 target genes indicates pathway activation.

Caption: General workflow for assessing MIND4-17 activity.

Conclusion

The available evidence strongly supports that MIND4-17 is a highly specific activator of the Nrf2 signaling pathway. Its mechanism, involving the covalent modification of a single cysteine residue (C151) on Keap1, provides a molecular basis for this specificity. This is further substantiated by experiments demonstrating that its activity is entirely dependent on the presence of both Nrf2 and its specific target site on Keap1.

Compared to broad-acting electrophilic Nrf2 activators like DMF and sulforaphane, MIND4-17's targeted mechanism suggests a lower likelihood of off-target covalent modifications. However, it is important to note that MIND4 and its analogs have also been identified as inhibitors of SIRT2, classifying MIND4-17 as a dual-action agent. Therefore, while its specificity for the Nrf2 pathway is high and well-characterized, researchers should consider its effects on SIRT2 when interpreting experimental results. Further comprehensive profiling will be necessary to fully elucidate any additional off-target effects as it progresses in drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for MIND4-17: A Guide for Laboratory Professionals

Researchers and drug development professionals handling MIND4-17 must adhere to stringent disposal procedures to ensure personnel safety and environmental protection. This document provides essential, step-by-step guidance for the proper disposal of MIND4-17, aligning with safety and regulatory best practices.

Hazard Profile and Safety Considerations

MIND4-17 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is of paramount importance. The following table summarizes key quantitative data for MIND4-17.

Parameter	Value	Reference
Molecular Formula	C₂₀H₁₅N₅O₃S	[1]
Molecular Weight	405.432 g/mol	[1]
CAS Number	345989-24-4	[1]
Hazard Statements	H302: Harmful if swallowedH410: Very toxic to aquatic life with long lasting effects	[1]

Experimental Protocol for MIND4-17 Disposal

This protocol outlines the detailed methodology for the safe disposal of MIND4-17 waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

• Solid Waste:

  • Collect unused or expired MIND4-17 powder in its original container or a clearly labeled, sealed, and compatible waste container.

  • Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats, and bench paper should be collected in a designated, sealed plastic bag or container labeled "MIND4-17 Contaminated Waste."

• Liquid Waste:

  • Collect solutions containing MIND4-17 in a dedicated, leak-proof, and chemically resistant container (e.g., a high-density polyethylene bottle).

  • The container must be clearly labeled as "Hazardous Waste: MIND4-17 in [Solvent Name]".

  • Do not mix MIND4-17 waste with other chemical waste streams unless compatibility has been confirmed.

• Sharps Waste:

  • Needles, syringes, and other contaminated sharps must be disposed of in a designated, puncture-resistant sharps container.

2. Spill Management:

In the event of a spill, follow these procedures:

• Evacuate and restrict access to the affected area.

• Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

• For liquid spills, absorb the material using an inert, non-combustible absorbent material such as vermiculite, sand, or a universal absorbent pad.

• For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Collect the absorbed material and any contaminated debris into a sealed, labeled hazardous waste container.

• Decontaminate the spill area with alcohol and then wash thoroughly with soap and water.

3. Final Disposal:

• All containers of MIND4-17 waste must be disposed of through an approved hazardous waste disposal facility.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste.

• Provide the EHS department with a completed hazardous waste manifest, accurately describing the contents of the waste containers.

MIND4-17 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of MIND4-17.

Caption: Workflow for the proper disposal of MIND4-17 waste.

References

• 1. MIND4-17|345989-24-4|MSDS [dcchemicals.com]

Essential Safety and Handling Protocols for MIND4-17

MIND4-17 is a chemical compound utilized in laboratory research, particularly in studies related to neurodegenerative diseases like Huntington's disease. Proper handling and disposal of MIND4-17 are critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data

MIND4-17 (CAS No. 345989-24-4) presents several health and environmental hazards.[1] It is classified as harmful if swallowed, an irritant to the skin and eyes, and may cause respiratory irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]

Hazard Classification	Category	Precautionary Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Acute Aquatic Toxicity	Category 1	H400: Very toxic to aquatic life
Chronic Aquatic Toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling MIND4-17 to minimize exposure and ensure personal safety.

PPE Category	Recommended Equipment	Specifications
Eye and Face Protection	Safety glasses with side-shields or goggles	Must be worn at all times in the laboratory. A face shield may be required for splash hazards.
Skin and Body Protection	Chemical-resistant gloves (e.g., nitrile)	Inspect gloves for integrity before use and change them frequently.
Laboratory coat	Should be fully buttoned.
Closed-toe shoes	Must be worn in the laboratory.
Respiratory Protection	Use in a well-ventilated area	Work should be conducted in a chemical fume hood to avoid inhalation of dust or aerosols.

Experimental Protocol for Handling MIND4-17

Adherence to a strict protocol is essential for the safe handling of MIND4-17.

1. Preparation and Weighing:

• Before handling, ensure that an eyewash station and safety shower are readily accessible.

• All weighing and aliquoting of powdered MIND4-17 should be performed in a chemical fume hood.

• Use anti-static measures when handling the powder to prevent airborne dust.

2. Solution Preparation:

• When dissolving MIND4-17, add the solvent slowly to the compound to minimize splashing.

• If preparing solutions, do so in a chemical fume hood.

3. Handling and Use:

• Avoid direct contact with the skin, eyes, and clothing.

• Do not eat, drink, or smoke in areas where MIND4-17 is handled.

• After handling, wash hands and any exposed skin thoroughly with soap and water.

4. Storage:

• Store MIND4-17 in a tightly sealed container in a cool, well-ventilated area.

• For long-term storage, keep the powdered form at -20°C and solutions at -80°C.

5. Spill Management:

• In case of a spill, evacuate the area and prevent others from entering.

• Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• For larger spills, follow your institution's emergency procedures.

6. Disposal:

• All waste containing MIND4-17 must be disposed of as hazardous waste.

• Dispose of the contents and container to an approved waste disposal plant.

• Avoid releasing MIND4-17 into the environment.

First Aid Measures

In the event of exposure to MIND4-17, immediate first aid is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal Protective Equipment when handling chemical compounds like MIND4-17.

Caption: PPE selection workflow for handling chemical compounds.

References

• 1. MIND4-17|345989-24-4|MSDS [dcchemicals.com]